Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate

Core Science & Biosynthesis

Technical Monograph: Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate (CAS 40870-15-3)

Executive Summary & Chemical Identity[1]

Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate (CAS 40870-15-3), frequently referred to in synthetic literature as Ethyl dipropargylacetate , is a specialized 1,6-diyne scaffold. Unlike conjugated diynes, this compound features a "skipped" architecture where two terminal alkyne groups are tethered to a central

-carbon bearing an ester moiety.

This structural motif renders it an indispensable precursor in transition metal-catalyzed [2+2+2] cycloadditions . It serves as the "two-alkyne" component in the regioselective synthesis of functionalized benzenes, pyridines, and other fused heterocyclic systems. Its utility extends to "Click" chemistry (CuAAC) and enyne metathesis, making it a high-value intermediate for drug discovery and materials science.

Chemical Profile[1][2][3][4][5][6][7][8][9][10]

Property	Specification
IUPAC Name	Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate
Common Synonyms	Ethyl dipropargylacetate; 4-Carbethoxy-1,6-heptadiyne
CAS Number	40870-15-3
Molecular Formula	C H O
Molecular Weight	164.20 g/mol
Physical State	Colorless to pale yellow oil
Boiling Point	~85–90 °C (at 1–2 mmHg)
Density	~0.98 g/mL (Predicted)
Solubility	Soluble in DCM, THF, Toluene, Ethyl Acetate; Insoluble in water

Synthesis Protocol: The Malonate-Decarboxylation Route

While direct dialkylation of ethyl acetate is theoretically possible, it often suffers from polyalkylation and poor yield control. The industry-standard protocol utilizes a Malonic Ester Synthesis followed by Krapcho Decarboxylation . This two-step sequence ensures high purity and scalability.

Step 1: Synthesis of Diethyl 2,2-di(prop-2-ynyl)malonate

Reaction Type: Double Nucleophilic Substitution (

)

• Setup: Charge a dry 3-neck round-bottom flask (RBF) with dry THF (0.5 M relative to malonate) under

  atmosphere.

• Base Activation: Add NaH (60% in oil, 2.5 equiv) portion-wise at 0 °C. Stir for 30 min.

• Substrate Addition: Add diethyl malonate (1.0 equiv) dropwise. Evolution of

  gas will be vigorous. Stir for 1 hour at room temperature (RT) to form the sodiomalonate species.

• Alkylation: Cool to 0 °C. Add propargyl bromide (80% in toluene, 2.5 equiv) dropwise.

  • Critical Control: Propargyl bromide is a lachrymator and shock-sensitive. Use a blast shield.

• Reflux: Warm to RT, then reflux (65 °C) for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1).

• Workup: Quench with saturated

  . Extract with EtOAc. Wash organic layer with brine, dry over , and concentrate.

Step 2: Krapcho Decarboxylation

Reaction Type: Hydrolysis/Decarboxylation

• Setup: Dissolve the crude diester from Step 1 in DMSO (volume approx. 5x mass of substrate).

• Reagents: Add LiCl (2.5 equiv) and water (1.5 equiv).

• Reaction: Heat to 160 °C for 4–8 hours.

  • Mechanism:[1] The chloride ion attacks the ethyl group (S_N2), generating the carboxylate, which spontaneously decarboxylates at high temperature to release

    .

• Purification: Cool to RT. Dilute with water and extract exhaustively with

  (DMSO removal is critical).

• Distillation: Purify the final oil via vacuum distillation (approx. 85 °C @ 1 mmHg).

Visualization: Synthesis Workflow

Core Application: Ru-Catalyzed [2+2+2] Cycloaddition

The primary utility of CAS 40870-15-3 is its ability to act as a 1,6-diyne unit in transition metal-catalyzed cyclotrimerizations. This reaction constructs complex aromatic or heteroaromatic rings in a single step with 100% atom economy.

Mechanistic Insight

When reacted with a nitrile (R-CN) in the presence of a Ruthenium(II) catalyst (e.g.,

), the 1,6-diyne undergoes oxidative cyclometallation to form a ruthenacyclopentadiene intermediate. Insertion of the nitrile followed by reductive elimination yields a pyridine derivative .

Experimental Protocol: Synthesis of Pyridines

Target: 2-Substituted-6,7-dihydro-5H-cyclopenta[c]pyridine derivative.

• Catalyst Preparation: In a glovebox, weigh

  (2 mol%).

• Solvent: Use degassed 1,2-dichloroethane (DCE) or Toluene.

• Reaction Assembly:

  • Dissolve CAS 40870-15-3 (1.0 equiv) and the Nitrile partner (1.2 equiv, e.g., Benzonitrile) in the solvent (0.1 M).

  • Add the catalyst solution.[2][3]

• Execution: Stir at RT for 10 min, then heat to 60–80 °C for 2–12 hours.

  • Observation: Reaction progress can be monitored by the disappearance of the alkyne C

    C stretch (~2120 cm ) in IR.

• Workup: Filter through a short pad of silica/Celite to remove Ruthenium. Concentrate and purify via flash chromatography.

Visualization: Catalytic Cycle

Analytical Characterization Data

To validate the integrity of the synthesized CAS 40870-15-3, compare experimental data against these standard values.

Technique	Expected Signal / Value	Interpretation
H NMR (400 MHz, CDCl )	1.25 (t, 3H)	Ester methyl group ( )
1.98–2.02 (t, 2H)	Terminal acetylenic protons ( )
2.65–2.75 (m, 4H)	Propargyl methylenes ( )
2.80–2.90 (m, 1H)	-Methine proton ( )
4.15 (q, 2H)	Ester methylene ( )
C NMR	172.5	Carbonyl ( )
80.5, 70.2	Internal and Terminal Alkyne carbons
61.0	Ester
44.5	-Carbon
19.5	Propargyl
IR Spectroscopy	3290 cm	stretch (Strong)
2120 cm	stretch (Weak)
1735 cm	Ester stretch (Strong)

Safety & Handling

• Propargyl Bromide: Used in synthesis. Highly toxic, lachrymator, and potential explosion hazard if concentrated or heated in closed systems.[4] Handle only in a fume hood with a blast shield.

• Terminal Alkynes: Can form explosive acetylides with copper, silver, or mercury. Avoid contact with these metals in their elemental or ionic forms unless part of a controlled catalytic system.

• Storage: Store CAS 40870-15-3 under an inert atmosphere (Argon/Nitrogen) at 2–8 °C to prevent slow oxidation or polymerization.

References

• Varela, J. A., & Saá, C. (2008). Ruthenium-Catalyzed [2+2+2] Cycloaddition of 1,6-Diynes with Nitriles: A Versatile Route to Pyridines. Chemical Reviews. [Link]

• Krapcho, A. P. (1982).

  -Keto Esters, and -Cyano Esters. Synthesis. [Link]

• Yamamoto, Y. (2012). Ruthenium-catalyzed Cycloadditions of 1,6-Diynes. Current Organic Chemistry. [Link]

• Trost, B. M., & Rudd, M. T. (2005). Ruthenium-Catalyzed Cycloisomerization of Diynes. Journal of the American Chemical Society. [Link]

Sources

• 1. Ruthenium(II)-Catalyzed Cyclization of Aromatic Acids with Allylic Acetates via Redox-Free Two-Fold Aromatic/Allylic C-H Activations: Combined Experimental and DFT Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US5247059A - Continuous process for the manufacture of a purified lactide from esters of lactic acid - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. (Dimethylamino)ethyl methacrylate | C8H15NO2 | CID 17869 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Ethyl 4-ethynylhept-6-ynoate: Nomenclature, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-ethynylhept-6-ynoate, colloquially known as 4-Carboethoxy-1,6-heptadiyne, is a highly functionalized organic molecule characterized by a heptadiyne backbone with an ethyl ester substituent at the fourth position. This unique structure, featuring two terminal alkyne groups and a reactive ester moiety, makes it a valuable building block in various fields of chemical synthesis, from polymer chemistry to the construction of complex molecular architectures. This guide provides a comprehensive overview of its nomenclature, a detailed synthesis protocol, and an exploration of its current and potential applications, grounded in established chemical principles.

I. Nomenclature and Structure

The systematic naming of this compound according to the International Union of Pure and Applied Chemistry (IUPAC) guidelines provides a clear and unambiguous description of its molecular structure.

IUPAC Name

The correct IUPAC name for the molecule is ethyl 4-ethynylhept-6-ynoate .

• Parent Chain : The longest carbon chain containing the principal functional group (the ester) and the maximum number of multiple bonds is a hept-6-ynoate. The "-oate" suffix signifies an ester.

• Numbering : The carbon of the carbonyl group is assigned position 1. The chain is numbered to give the substituents the lowest possible locants.

• Substituents : An ethynyl group (-C≡CH) is located at the 4-position.

• Ester Group : The ethyl group attached to the oxygen of the ester is named as a prefix.

Synonyms

While "4-Carboethoxy-1,6-heptadiyne" is a commonly used trivial name, other systematic and semi-systematic names may be encountered in the literature. These include:

• Ethyl 4-propargyl-2-pentynoate

• 4-Ethoxycarbonyl-1,6-heptadiyne

Chemical Structure

The structure of ethyl 4-ethynylhept-6-ynoate is depicted below.

Caption: Chemical structure of ethyl 4-ethynylhept-6-ynoate.

II. Synthesis

The most straightforward and widely applicable method for the synthesis of ethyl 4-ethynylhept-6-ynoate is through the dialkylation of a malonic ester, followed by a decarboxylation step. This approach offers high yields and utilizes readily available starting materials.

Synthetic Pathway Overview

The synthesis can be conceptualized as a two-step process:

• Dialkylation of Diethyl Malonate : The acidic α-protons of diethyl malonate are sequentially removed by a strong base to form a nucleophilic enolate, which then undergoes SN2 reaction with two equivalents of an appropriate electrophile, in this case, propargyl bromide.

• Decarboxylation : The resulting disubstituted malonic ester is then hydrolyzed and heated in the presence of acid to induce decarboxylation, yielding the final product.

Caption: Synthetic workflow for ethyl 4-ethynylhept-6-ynoate.

Detailed Experimental Protocol

Materials:

• Diethyl malonate

• Sodium ethoxide (NaOEt)

• Absolute ethanol (EtOH)

• Propargyl bromide (3-bromopropyne)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO4)

Step 1: Synthesis of Diethyl dipropargylmalonate

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium ethoxide in absolute ethanol under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath and add diethyl malonate dropwise with stirring. The formation of the sodium salt of diethyl malonate is an exothermic reaction.[1]

• After the addition is complete, allow the mixture to stir at room temperature for 30 minutes.

• Add propargyl bromide dropwise to the reaction mixture. An SN2 reaction will occur, leading to the formation of diethyl diallylmalonate.[1]

• After the addition of propargyl bromide, heat the reaction mixture to reflux for 2-3 hours to ensure the completion of the dialkylation.

• Cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude diethyl dipropargylmalonate.

Step 2: Synthesis of Ethyl 4-ethynylhept-6-ynoate (Decarboxylation)

• To the crude diethyl dipropargylmalonate, add an aqueous solution of sodium hydroxide.

• Heat the mixture to reflux for 2-3 hours to hydrolyze both ester groups to carboxylates.

• Cool the reaction mixture in an ice bath and carefully acidify with concentrated hydrochloric acid until the pH is acidic. This will protonate the carboxylates to form the dicarboxylic acid.

• Gently heat the acidic solution. Decarboxylation will occur, evidenced by the evolution of carbon dioxide gas. Continue heating until gas evolution ceases.

• Cool the mixture and extract the product with diethyl ether (3x).

• Wash the combined organic extracts with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure ethyl 4-ethynylhept-6-ynoate.

III. Chemical Properties and Reactivity

The chemical behavior of ethyl 4-ethynylhept-6-ynoate is governed by the interplay of its three functional groups: two terminal alkynes and an ethyl ester.

Property	Description
Physical State	Expected to be a liquid at room temperature.
Solubility	Soluble in common organic solvents such as diethyl ether, dichloromethane, and ethyl acetate. Sparingly soluble in water.
Reactivity	The terminal alkynes are susceptible to a variety of reactions, including deprotonation, coupling reactions (e.g., Sonogashira, Glaser), and cycloadditions. The ester group can undergo hydrolysis, transesterification, and reduction.

IV. Applications in Research and Development

The unique trifunctional nature of ethyl 4-ethynylhept-6-ynoate makes it a versatile precursor in several areas of chemical synthesis.

Polymer Chemistry: Cyclopolymerization

A primary application of 1,6-heptadiyne derivatives is in cyclopolymerization .[2][3][4] This process involves an intramolecular cyclization followed by intermolecular polymerization, leading to the formation of conjugated polymers with cyclic repeating units.

Caption: Cyclopolymerization of ethyl 4-ethynylhept-6-ynoate.

These resulting polymers often exhibit interesting optical and electronic properties, making them suitable for applications in:

• Organic Light-Emitting Diodes (OLEDs)

• Organic Photovoltaics (OPVs)

• Sensors

The ester functionality on the monomer can be retained in the polymer, allowing for post-polymerization modification to tune the polymer's properties or to attach other functional moieties.

Synthesis of Complex Molecules

The two alkyne groups can be differentially functionalized, allowing for the stepwise construction of complex molecular scaffolds. For example, one alkyne can be protected while the other undergoes a coupling reaction. Subsequent deprotection and further reaction of the second alkyne provide a route to unsymmetrically substituted diynes, which are valuable intermediates in natural product synthesis and medicinal chemistry.

[2+2+2] Cyclotrimerization Reactions

The 1,6-diyne motif is an excellent substrate for transition metal-catalyzed [2+2+2] cyclotrimerization reactions. Co-cyclotrimerization with an external alkyne or alkene can lead to the rapid assembly of substituted aromatic and hydroaromatic ring systems, which are common cores in pharmaceutical compounds.

V. Conclusion

Ethyl 4-ethynylhept-6-ynoate is a versatile and valuable building block in modern organic synthesis. Its straightforward preparation via malonic ester synthesis and the diverse reactivity of its alkyne and ester functionalities provide access to a wide range of complex molecules and functional polymers. For researchers in materials science and drug discovery, this compound offers a powerful tool for the construction of novel molecular architectures with tailored properties.

VI. References

• Living Cyclopolymerization of 1,6-Heptadiyne Derivatives Using Well-Defined Alkylidene Complexes: Polymerization Mechanism, Polymer Structure, and Polymer Properties. Journal of the American Chemical Society. [Link]

• Functional polydiynes prepared by metathesis cyclopolymerization of 1,7-dihalogen-1,6-heptadiyne derivatives. Polymer Chemistry. [Link]

• 1,6-heptadiynes based cyclopolymerization functionalized with mannose by post polymer modification for protein interaction. Carbohydrate Research. [Link]

• Living Cyclopolymerization of 1, 6-Heptadiyne Derivatives Using Well-Defined Alkylidene Complexes: Polymerization Mechanism, Polymer Structure, and Polymer Properties. Washington University School of Medicine. [Link]

• Metathesis Cyclopolymerization of Imidazolium-Functionalized 1,6-Heptadiyne toward Polyacetylene Ionomer. Macromolecules. [Link]

• DIETHYL DIPROPYL MALONATE(DEDPM) Products. dharoyapharma.tradeindia.com. [Link]

• Diethyl dipropylmalonate. PubChem. [Link]

• SYNTHESIS OF DIENYNES AND ITS APPLICATIONS TO ACCESS COMPLEX MOLECULES. Airiti Library. [Link]

• Synthetic Route to Diethyl Alkyl(substituted Ary1)malonates with the Aid of Temporary Arene. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Conjugated Diyne Chemistry: Synthesis, Natural Existence and Applications. Chinese Chemical Letters. [Link]

• Ethyl 2-methyl-4-heptynoate. PubChem. [Link]

• Alkylation of Enolate Ions. Chemistry LibreTexts. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1,6-heptadiynes based cyclopolymerization functionalized with mannose by post polymer modification for protein interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. profiles.wustl.edu [profiles.wustl.edu]

An In-depth Technical Guide on the Material Safety Data and Handling of Ethyl 2,2-di(prop-2-ynyl)acetate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for Ethyl 2,2-di(prop-2-ynyl)acetate (CAS No. 133839-44-0) is publicly available. This guide has been compiled by extrapolating safety data from structurally related compounds, particularly those containing propargyl functional groups and ester moieties. The information herein should be used as a precautionary guide, and a comprehensive risk assessment should be conducted before handling this substance.

Introduction and Structural Rationale for Precaution

Ethyl 2,2-di(prop-2-ynyl)acetate is a unique molecule characterized by a central quaternary carbon atom bonded to an ethyl acetate group and two propargyl (prop-2-ynyl) groups. The presence of these functional groups dictates its potential reactivity and associated hazards. The two terminal alkyne functionalities make it a valuable building block in organic synthesis, particularly in click chemistry, polymer synthesis, and the development of complex molecular architectures for drug discovery. However, the high energy of the triple bonds and the potential for rapid, exothermic reactions necessitate a cautious and well-informed approach to its handling and storage. This guide aims to provide a detailed overview of the inferred safety data and best practices for the use of this compound in a research and development setting.

Hazard Identification and Classification

Based on the analysis of its functional groups, Ethyl 2,2-di(prop-2-ynyl)acetate should be treated as a potentially hazardous substance. The primary hazards are associated with the reactive propargyl groups.

Potential Hazards:

• Flammability: Propargyl-containing compounds are often flammable and can form explosive mixtures with air.[1][2] Vapors may be heavier than air and travel to a source of ignition.

• Toxicity: While specific toxicological data is unavailable, propargyl alcohol is known to be toxic and can cause irritation to the skin, eyes, and respiratory tract.[3] Acute exposure may lead to symptoms such as headaches, dizziness, and nausea.[3]

• Irritation: The compound may cause skin and eye irritation upon contact.[4][5][6]

• Reactivity: The terminal alkynes are high-energy functional groups. The compound may react violently with strong oxidizing agents, strong bases, and certain metals. The potential for self-reaction or polymerization, especially at elevated temperatures or in the presence of catalysts, should be considered.

GHS Classification (Inferred):

While a formal GHS classification is not available, based on related compounds, a conservative classification would include:

• Flammable Liquids

• Acute Toxicity (Oral, Dermal, Inhalation) - Category 4 (Harmful)

• Skin Irritation - Category 2

• Eye Irritation - Category 2A

• Specific Target Organ Toxicity (Single Exposure) - Category 3 (Respiratory tract irritation)

Physical and Chemical Properties (Predicted)

Property	Predicted Value/Information	Source/Rationale
Molecular Formula	C11H12O2	-
Molecular Weight	176.21 g/mol	-
Appearance	Likely a liquid or low-melting solid	Based on similar small organic molecules
Boiling Point	Not available	-
Flash Point	Not available; assumed to be low	Due to the presence of flammable propargyl groups
Solubility	Likely soluble in common organic solvents (e.g., acetone, ethanol, ethyl acetate, dichloromethane)	General solubility of organic esters

Handling and Storage: A Proactive Approach to Safety

Given the potential hazards, a stringent set of handling and storage protocols is mandatory.

Engineering Controls and Ventilation

• Fume Hood: All handling of Ethyl 2,2-di(prop-2-ynyl)acetate should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[4][7]

• Grounding and Bonding: To prevent static discharge, which could ignite flammable vapors, ensure that all containers and equipment are properly grounded and bonded.[2]

• Inert Atmosphere: For reactions sensitive to air or moisture, and to mitigate fire risk, consider handling the compound under an inert atmosphere (e.g., nitrogen or argon).

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense for the laboratory professional.

PPE Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield	To protect against splashes and vapors.[1][4][7]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene)	To prevent skin contact.[1][4][6] Regularly inspect gloves for any signs of degradation.
Skin and Body Protection	Flame-retardant lab coat and closed-toe shoes	To protect against splashes and in case of a fire.
Respiratory Protection	Not typically required if handled in a fume hood. If there is a risk of exposure outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is recommended.	To prevent inhalation of potentially harmful vapors.

Safe Storage

• Container: Store in a tightly sealed, properly labeled container.

• Location: Keep in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and direct sunlight.[2]

• Incompatibilities: Segregate from strong oxidizing agents, strong bases, and reactive metals.

Emergency Procedures: Preparedness and Response

A clear and practiced emergency plan is critical when working with potentially hazardous materials.

First-Aid Measures

Exposure Route	First-Aid Procedure
Inhalation	Move the individual to fresh air immediately.[5] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5] Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][8] Remove contact lenses if present and easy to do. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[8] Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

• Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant foam. Avoid using a direct stream of water, as it may spread the fire.

• Specific Hazards: Flammable liquid and vapor. Containers may explode when heated. Vapors can form explosive mixtures with air.[2]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Evacuate: Immediately evacuate all non-essential personnel from the area.

• Ventilate: Ensure adequate ventilation.

• Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames.

• Contain Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite to contain the spill. Do not use combustible materials such as sawdust.

• Collect and Dispose: Carefully collect the absorbed material into a sealed container for proper disposal.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Experimental Workflow and Safety Integration

The following diagram illustrates the integration of safety protocols into a typical experimental workflow involving Ethyl 2,2-di(prop-2-ynyl)acetate.

Caption: A flowchart demonstrating the integration of safety checks at each stage of an experimental procedure.

Disposal Considerations

All waste materials containing Ethyl 2,2-di(prop-2-ynyl)acetate should be considered hazardous waste. Dispose of in accordance with all applicable federal, state, and local environmental regulations. Do not dispose of down the drain.

Conclusion

While Ethyl 2,2-di(prop-2-ynyl)acetate is a valuable reagent in modern chemical synthesis, its structural features suggest a profile of potential hazards that must be respected. In the absence of a specific MSDS, a conservative and proactive approach to safety is paramount. By understanding the potential risks associated with its functional groups and by implementing the rigorous handling, storage, and emergency procedures outlined in this guide, researchers can work with this compound in a safe and responsible manner. Continuous vigilance and a commitment to a strong safety culture are essential when exploring the frontiers of chemical research.

References

• Exploring Properties and Uses of Propargyl Alcohol in Organic Synthesis and Industry. (2024, November 24). Retrieved from [Link]

• Is propargyl alcohol toxic to humans - Volatile, UV - active. Rawsource. (2024, April 4). Retrieved from [Link]

• SAFETY DATA SHEET Alkyne-NHS Ester. Glen Research. (2018, May 3). Retrieved from [Link]

Sources

• 1. Exploring Properties and Uses of Propargyl Alcohol in Organic Synthesis and Industry [tengerchemical.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. rawsource.com [rawsource.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. glenresearch.com [glenresearch.com]

Protocols & Analytical Methods

Application Note: Double Click Chemistry Reagents for Macrocyclization

This Application Note and Protocol guide details the use of Double Click Chemistry for macrocyclization, a strategy pivotal in stabilizing peptide secondary structures (stapling) and generating DNA-Encoded Libraries (DELs).

Executive Summary

Macrocyclization transforms linear precursors into conformationally constrained scaffolds, enhancing metabolic stability, membrane permeability, and target affinity.[1] "Double Click" chemistry utilizes two simultaneous or sequential bio-orthogonal reactions to "staple" a molecule at two distinct points. Unlike single-step lactamization, this approach allows for the modular introduction of functionalized linkers (e.g., fluorophores, solubility tags) without altering the peptide sequence.

This guide covers two primary methodologies:

• Cu(I)-Catalyzed Double Click (CuAAC): The gold standard for solution-phase peptide stapling using dialkynyl linkers and diazido peptides.

• Strain-Promoted Double Click (SPAAC): A catalyst-free, bio-compatible approach suitable for in-cell cyclization.[2]

Reagent Selection & Architecture

The success of a double-click macrocyclization depends on the precise geometric matching between the linear precursor's reactive handles and the linker's span.

Homobifunctional Reagents (The "Staple")

These reagents react with two identical functional groups on the peptide (e.g.,

diazido positions).

Reagent Class	Chemical Structure / Name	Target Residue	Mechanism	Key Advantage
Linker Type A	1,3-Diethynylbenzene (and derivatives)	Azido-Ornithine / Azido-Lysine	Double CuAAC	Rigid aromatic core induces strong -helical stabilization.
Linker Type B	Sondheimer Diyne (Dibenzocyclooctyne deriv.)	Azido-Homoalanine	Double SPAAC	Catalyst-free; non-toxic; suitable for live-cell applications.
Linker Type C	Bis-Propargyl Amides	Azido-functionalized residues	Double CuAAC	Flexible aliphatic linker; better solubility than aromatic linkers.

Peptide Handles

• Azido-Ornithine (

  ): Preferred over Azido-Lysine due to shorter side-chain length, bringing the triazole closer to the peptide backbone for better constraint.

• Propargyl-Glycine (

  ): Used when the linker contains azide groups (Reverse Double Click).

Mechanism of Action & Workflow

The "Double Click" reaction is kinetically unique. The first "click" is an intermolecular reaction (second order), tethering the linker to the peptide. The second "click" is intramolecular (first order), closing the ring.

Reaction Pathway Diagram

The following diagram illustrates the transition from a linear diazido peptide to the stapled macrocycle via the monostapled intermediate.

Caption: Kinetic pathway of double-click stapling. High dilution favors the intramolecular 2nd click over oligomerization.

Experimental Protocols

Protocol A: CuAAC Double-Click Peptide Stapling

Application: Stabilizing

-helical peptides for PPI inhibition. Reagents:

• Peptide: Linear peptide with

  at positions and .

• Linker: 1,3-Diethynylbenzene (DEB).

• Catalyst:

  and Sodium Ascorbate (NaAsc).[3]

• Ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) – Critical for protecting biomolecules from oxidative damage.

Step-by-Step Methodology:

• Peptide Dissolution: Dissolve the purified linear diazido peptide in a 1:1 mixture of

  to a final concentration of 0.5 mM .

  • Expert Note: Do not exceed 1 mM to minimize dimerization. The solvent choice (

    ) solubilizes the organic linker while maintaining peptide solubility.

• Linker Addition: Add 1.2 equivalents of 1,3-Diethynylbenzene (from a 100 mM stock in DMSO).

  • Expert Note: A slight excess ensures complete reaction of the first azide, but too much excess makes purification difficult.

• Catalyst Preparation (Pre-complexation): In a separate tube, mix

  (1 eq relative to peptide) with THPTA (2 eq). The solution should turn light blue. Add Sodium Ascorbate (4 eq) to this mix. The solution will turn colorless (reduction to Cu(I)).

• Reaction Initiation: Immediately add the pre-complexed Cu(I)-THPTA solution to the peptide-linker mixture. Flush the headspace with

  or Argon, cap tightly, and vortex.

• Incubation: Stir at Room Temperature (25°C) for 2–4 hours .

  • Monitoring: Analyze a 5 µL aliquot via LC-MS. Look for the mass shift corresponding to the linker addition (Mass = Peptide + Linker). The "Double Click" product has the same mass as the mono-click, but a distinct retention time shift (usually more hydrophobic).

• Quenching & Purification: Quench with 5 mM EDTA (to chelate Copper). Lyophilize to remove organic solvents. Purify via RP-HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

Protocol B: Double SPAAC In-Situ Stapling (Catalyst-Free)

Application: Stapling peptides directly in cell culture media or sensitive biological environments. Reagents:

• Peptide: Bis-azido peptide.[4]

• Linker: Sondheimer Diyne (or functionalized derivative).

Step-by-Step Methodology:

• Preparation: Dissolve bis-azido peptide in culture medium (e.g., DMEM) or buffer (PBS, pH 7.4).

• Stapling: Add 1.0–1.1 equivalents of Sondheimer Diyne.

  • Expert Note: SPAAC is slower than CuAAC. Reaction times may range from 4 to 12 hours.

• Incubation: Incubate at 37°C. No oxygen exclusion is necessary.

• Validation: Since this is often performed in situ for assays, purification may not be required if the stoichiometry is precise. For analysis, use LC-MS to confirm the formation of the bis-triazole-fused cyclooctyne adduct.

Decision Matrix: Choosing the Right Linker

Use this logic flow to select the appropriate double-click strategy for your target.

Caption: Decision tree for selecting double-click reagents based on biological compatibility and structural requirements.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Oligomerization (Dimers/Trimers)	Peptide concentration too high (>1 mM).	Dilute reaction to 0.1–0.5 mM. Add linker slowly.
Incomplete Cyclization (Mono-click)	Steric hindrance or linker too short.	Check molecular model. Ensure linker span matches residue distance ( needs ~11-13 Å). Increase Temperature to 40°C.
Copper Precipitation	Insufficient ligand (THPTA) or incorrect pH.	Maintain THPTA:Cu ratio > 2:1. Ensure pH is 7.0–8.0.
Peptide Oxidation	Reactive Oxygen Species (ROS) from Cu/Ascorbate.	Increase THPTA concentration. Perform under strict inert atmosphere ( ). Add Aminoguanidine.

References

• Lau, Y. H., et al. (2015).[2] "A two-component 'double-click' approach to peptide stapling."[1][2][5] Nature Protocols, 10, 585–594.[5] [Link]

  • Key Protocol Source for CuAAC Double Click.

• Wu, D., et al. (2023). "Double click macrocyclization with Sondheimer diyne of aza-dipyrrins for B-Free bioorthogonal imaging." Chemical Communications, 59, 1951–1954. [Link]

  • Reference for C

• Fair, R. J., & Tor, Y. (2023). "The Click Reaction as an Efficient Tool for the Construction of Macrocyclic Structures." Molecules, 28(3). [Link]

  • Review of macrocycliz

• HitGen. (2024). "DEL for Macrocycles." HitGen Application Notes. [Link]

  • Source for DNA-Encoded Library applications.[6]

Sources

• 1. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 2. Double Strain-Promoted Macrocyclization for the Rapid Selection of Cell-Active Stapled Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Double click macrocyclization with Sondheimer diyne of aza-dipyrrins for B–Free bioorthogonal imaging - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. bachem.com [bachem.com]
• 6. DNA Encoded Libraries: Principle of DNA-Compatible Chemical Reactions for High-Throughput Small Molecule Discovery - vipergen [vipergen.com]

Technical Guide: Heterocyclic Scaffolding via Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate

This Application Note is designed for medicinal chemists and process development scientists. It details the utilization of Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate (CAS: 40870-15-3) as a privileged 1,6-diyne scaffold for constructing fused bicyclic heterocycles via transition-metal-catalyzed [2+2+2] cycloaddition.

Introduction: The 1,6-Diyne Advantage

Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate (hereafter Compound 1 ) represents a strategic "desymmetrized" building block in diversity-oriented synthesis (DOS). Unlike its quaternary analog (diethyl 2,2-di(prop-2-yn-1-yl)malonate), Compound 1 possesses a tertiary

-carbon. This structural feature offers two critical advantages in drug design:

• Reduced Steric Bulk: The resulting fused ring systems possess a proton at the bridgehead, reducing steric clash in protein binding pockets compared to the gem-diester congeners.

• Post-Cyclization Functionalization: The retained acidic proton allows for late-stage alkylation or facile decarboxylation to generate "clean" cyclopenta[c]pyridine cores without the obligate ester handle.

Compound Profile:

• IUPAC Name: Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate

• CAS: 40870-15-3

• Formula:

• Structure: A 1,6-diyne tethered by a 3-carbon chain containing an ethyl ester moiety.

Core Chemistry: [2+2+2] Cycloaddition

The primary utility of Compound 1 lies in its ability to undergo [2+2+2] cycloaddition with unsaturated heteroatomic partners (nitriles, isocyanates, isothiocyanates) to form fused 5,6-bicyclic systems.

Mechanistic Pathway (Ruthenium Catalysis)

The reaction proceeds via a metallacycle intermediate. The high chemoselectivity of Compound 1 prevents homotrimerization, favoring the cross-cyclotrimerization with the heterocumulene partner.

Key Steps:

• Coordination: Oxidative cyclization of the 1,6-diyne to the metal center (Ru, Co, or Rh) forms a metallacyclopentadiene (ruthenacyclopentadiene).

• Insertion: The third component (e.g., Nitrile) coordinates and inserts into the metal-carbon bond, expanding the ring to a metallacycloheptadiene.

• Reductive Elimination: The metal extrudes, releasing the bicyclic pyridine/pyridone and regenerating the active catalyst.

Visualization: Catalytic Cycle

Caption: Figure 1. Ruthenium-catalyzed [2+2+2] cycloaddition mechanism converting Compound 1 into fused pyridine scaffolds.[1][2][3][4]

Experimental Protocols

Protocol A: Synthesis of Fused Pyridines (Nitrile Coupling)

This protocol yields ethyl 3-substituted-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carboxylate . The reaction is highly chemoselective for nitriles possessing electron-withdrawing or coordinating groups.

Reagents:

• Substrate: Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate (1.0 equiv).

• Partner: Nitrile (1.5 equiv) (e.g., Benzonitrile, Ethyl cyanoformate, Acetonitrile).

• Catalyst: Cp*RuCl(cod) (Pentamethylcyclopentadienyl(1,5-cyclooctadiene)ruthenium(II) chloride) (2–5 mol%).

• Solvent: 1,2-Dichloroethane (DCE) or Toluene (anhydrous).

Procedure:

• Preparation: In a glovebox or under strictly inert atmosphere (Ar/N2), weigh Cp*RuCl(cod) (0.02 equiv) into a dry Schlenk tube.

• Dissolution: Add anhydrous DCE (0.1 M concentration relative to diyne).

• Addition: Add the nitrile (1.5 equiv) followed by Compound 1 (1.0 equiv) via syringe.

  • Note: Slow addition of the diyne over 10 minutes is recommended to suppress homocoupling, although the Ru catalyst is robust.

• Reaction: Seal the tube and stir at room temperature (25°C).

  • Optimization: If conversion is low after 4 hours, heat to 60°C. Electron-deficient nitriles react faster at RT.

• Monitoring: Monitor by TLC (Hexane/EtOAc). The diyne spot will disappear; a highly fluorescent pyridine spot often appears.

• Workup: Concentrate the solvent under reduced pressure.

• Purification: Purify directly via flash column chromatography (Silica gel, Gradient: 0-20% EtOAc in Hexanes).

Self-Validation Check:

• Success: NMR shows disappearance of terminal alkyne protons (

  ppm) and appearance of aromatic pyridine protons.

• Failure: Presence of broad polymeric peaks indicates thermal polymerization; reduce temperature or increase dilution.

Protocol B: Synthesis of Fused Pyridones (Isocyanate Coupling)

This protocol generates ethyl 1-oxo-2-substituted-2,5,6,7-tetrahydro-1H-cyclopenta[c]pyridine-6-carboxylate .

Reagents:

• Substrate: Compound 1 (1.0 equiv).

• Partner: Isocyanate (1.2 equiv) (e.g., Phenyl isocyanate, Benzyl isocyanate).

• Catalyst: Cp*RuCl(cod) (5 mol%).

• Solvent: DMF or Toluene.

Procedure:

• Setup: Flame-dry a reaction vial and cool under Argon.

• Mixing: Dissolve Compound 1 and the isocyanate in dry Toluene.

• Catalyst Addition: Add the Ru catalyst as a solid or stock solution.

• Heating: Heat the mixture to 80°C for 4–12 hours.

  • Note: Isocyanates are less reactive than nitriles in this manifold; elevated temperatures are required.

• Workup: Evaporate volatiles.

• Purification: Chromatography usually requires more polar eluents (e.g., DCM/MeOH or higher EtOAc ratios) due to the polarity of the pyridone lactam.

Data Summary & Substrate Scope

The following table summarizes expected outcomes based on the electronic nature of the coupling partner.

Coupling Partner (Type)	Partner Example	Product Class	Typical Yield	Reaction Temp
Electron-Deficient Nitrile	Ethyl cyanoformate	Pyridine (2,3,6-subst.)	85–95%	25°C
Aryl Nitrile	Benzonitrile	Pyridine	70–85%	60°C
Alkyl Nitrile	Acetonitrile	Pyridine	50–65%	80°C
Aryl Isocyanate	Phenyl isocyanate	Pyridone (N-subst.)	60–80%	80°C
Alkyl Isocyanate	n-Butyl isocyanate	Pyridone	40–60%	100°C

Reaction Scope Flowchart

Caption: Figure 2. Divergent synthesis of fused heterocycles from the common 1,6-diyne precursor.

References

• Yamamoto, Y., et al. (2006).[5] "Ruthenium-catalyzed cycloaddition of 1,6-diynes and nitriles under mild conditions: role of the coordinating group of nitriles." Chemistry – A European Journal.

• Yamamoto, Y., et al. (2001). "Ruthenium(II)-Catalyzed Cycloaddition of 1,6-Diynes with Isocyanates Leading to Bicyclic Pyridones." Organic Letters.

• Varela, J. A., & Saá, C. (2008). "Recent Advances in the Synthesis of Pyridines by Transition Metal-Catalyzed [2 + 2 + 2] Cycloaddition." Chemical Reviews.

• Sigma-Aldrich. "Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate Product Detail." (Note: Representative link for compound verification).

Sources

• 1. figshare.com [figshare.com]
• 2. Ruthenium(II)-catalyzed cycloaddition of 1,6-diynes with isocyanates leading to bicyclic pyridones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Ruthenium-catalyzed cycloaddition of 1,6-diynes and nitriles under mild conditions: role of the coordinating group of nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Cobalt-Catalyzed [2+2+2] Cyclotrimerization of Ethyl Dipropargylacetate and Nitriles for the Synthesis of Highly Substituted Pyridines

Abstract

This guide provides a comprehensive protocol for the synthesis of highly functionalized, fused pyridine systems via the cobalt-catalyzed [2+2+2] cycloaddition of ethyl dipropargylacetate with various nitriles. The pyridine motif is a cornerstone in medicinal chemistry and materials science, and its efficient construction is of paramount importance.[1][2][3] This atom-economical method leverages an air-sensitive cobalt(I) catalyst, often CpCo(CO)₂, to assemble the pyridine ring from readily accessible precursors in a single step.[4][5] We present a detailed mechanistic overview, a step-by-step experimental protocol suitable for academic and industrial research settings, characterization data for the expected products, and a troubleshooting guide to ensure reliable execution.

Introduction

The [2+2+2] cycloaddition of unsaturated molecules is a powerful and elegant strategy for the construction of carbo- and heterocyclic rings.[6] Among these transformations, the cocyclotrimerization of diynes with nitriles has emerged as a highly efficient route to substituted pyridines.[1][5] This reaction is typically mediated by transition metals, with cobalt complexes being particularly robust and versatile catalysts for this purpose.[7][8]

The general mechanism, first explored in depth by pioneers like Vollhardt and Yamazaki, involves the stepwise assembly of two alkyne units and one nitrile unit around a central cobalt atom.[1][4][9] This process forms a new pyridine ring with a high degree of predictability and control over the substitution pattern, which is dictated by the structure of the starting materials.

This application note details the specific use of ethyl dipropargylacetate as the diyne component. The ester functionality and the quaternary carbon center in this substrate lead to the formation of a bicyclic pyridine product with a unique steric and electronic profile, making it a valuable building block for further synthetic elaboration in drug discovery and materials development programs.

Reaction Mechanism and Rationale

The catalytic cycle for the cobalt-mediated cyclotrimerization of a diyne and a nitrile is a well-understood process.[9][10][11] The reaction is initiated by a low-valent cobalt(I) species, typically generated from a precatalyst like Cyclopentadienylcobalt dicarbonyl, CpCo(CO)₂.

The key steps are as follows:

• Ligand Dissociation & Alkyne Coordination: The reaction begins with the dissociation of CO ligands from the CpCo(CO)₂ precatalyst, creating vacant coordination sites. The two alkyne moieties of the ethyl dipropargylacetate substrate then coordinate to the cobalt(I) center.

• Oxidative Coupling: The cobalt center undergoes oxidative coupling with the two coordinated alkynes to form a highly reactive cobaltacyclopentadiene intermediate.[7] This is a critical ring-forming step.

• Nitrile Coordination & Insertion: The nitrile substrate then coordinates to the cobaltacyclopentadiene. This is followed by the insertion of the nitrile's C≡N bond into one of the cobalt-carbon bonds, expanding the five-membered ring to a seven-membered cobaltazacycloheptatriene intermediate.[4]

• Reductive Elimination & Catalyst Regeneration: The final step is a reductive elimination event that forms the aromatic pyridine ring and releases it from the metal center. This step regenerates the active cobalt(I) catalyst, allowing it to re-enter the catalytic cycle.

This mechanistic pathway is visualized in the diagram below.

Caption: Catalytic cycle for pyridine synthesis.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Ethyl dipropargylacetate	>97%	Varies	Should be pure and free of moisture.
Acetonitrile (or other nitrile)	Anhydrous	Sigma-Aldrich	Use a fresh bottle or distill from CaH₂.
CpCo(CO)₂	98%	Strem Chemicals	Highly toxic and volatile. Handle in a fume hood.
Toluene	Anhydrous	Sigma-Aldrich	Use a fresh bottle or distill from Na/benzophenone.
Diethyl ether	Anhydrous	Fisher Scientific	For workup.
Silica Gel	230-400 mesh	Varies	For column chromatography.
Hexanes	HPLC Grade	Varies	For chromatography.
Ethyl Acetate	HPLC Grade	Varies	For chromatography.
Anhydrous MgSO₄ or Na₂SO₄	Reagent	Varies	For drying organic layers.
Celite® 545	N/A	Varies	For filtration.

Equipment

• Schlenk line or glovebox for inert atmosphere manipulations.

• Oven-dried glassware (round-bottom flasks, reflux condenser).

• Syringe pump for slow addition.

• Magnetic stirrer with heating plate.

• TLC plates (silica gel 60 F₂₅₄).

• Rotary evaporator.

• Glass column for chromatography.

Experimental Workflow

Caption: Step-by-step experimental workflow.

Step-by-Step Procedure

Note: This reaction must be performed under an inert atmosphere (Nitrogen or Argon) due to the air-sensitivity of the catalyst.

• Reaction Setup: Assemble a 100 mL three-neck round-bottom flask, equipped with a magnetic stir bar, a reflux condenser, and a rubber septum. Flame-dry the entire apparatus under vacuum and backfill with nitrogen. Maintain a positive nitrogen pressure throughout the reaction.

• Catalyst Preparation: In the reaction flask, add anhydrous toluene (20 mL). Through the septum, add CpCo(CO)₂ (e.g., 0.05 mmol, 5 mol%) via syringe. The solution should be a deep red. Heat the solution to reflux (approx. 110 °C).

• Substrate Preparation: In a separate oven-dried flask, prepare a solution of ethyl dipropargylacetate (1.0 mmol, 1.0 eq) and the desired nitrile (e.g., acetonitrile, 1.2 mmol, 1.2 eq) in anhydrous toluene (20 mL).

• Slow Addition: Draw the substrate solution into a gas-tight syringe and place it on a syringe pump. Puncture the septum on the reaction flask with the syringe needle. Add the substrate solution to the refluxing catalyst solution over a period of 8-12 hours. Slow addition is crucial to favor the intramolecular cyclization and prevent polymerization.[4]

• Reaction Completion: After the addition is complete, allow the reaction to stir at reflux for an additional 1-2 hours.

• Monitoring: Monitor the reaction by TLC (e.g., 20% ethyl acetate in hexanes). The disappearance of the starting diyne and the appearance of a new, more polar, UV-active spot indicates product formation.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Open the flask to the air and stir for 15 minutes to deactivate the catalyst. The color may change.

  • Prepare a short plug of silica gel or Celite® in a funnel and wash it with diethyl ether.

  • Filter the reaction mixture through the plug to remove insoluble cobalt salts. Wash the plug thoroughly with diethyl ether or ethyl acetate (50-100 mL).

  • Combine the filtrates and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel. Use a solvent gradient (e.g., starting from 5% ethyl acetate in hexanes and gradually increasing to 20%) to elute the product. Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the final pyridine derivative.

Results and Characterization

The reaction between ethyl dipropargylacetate and acetonitrile is expected to yield ethyl 1,3-dimethyl-6,7-dihydro-5H-cyclopenta[c]pyridine-6-carboxylate.

Structure of Expected Product: (Illustrative structure, not generated from tool)

Expected Data

The following table summarizes the expected results and characterization data for the product.

Parameter	Expected Value/Data
Yield	65-85%
Appearance	Pale yellow oil or solid
HRMS (ESI)	Calculated for C₁₃H₁₇NO₂ [M+H]⁺: 220.1332; Found: 220.1335
¹H NMR (400 MHz, CDCl₃)	δ 7.15 (s, 1H, Ar-H), 4.20 (q, J = 7.1 Hz, 2H, -OCH₂CH₃), 3.20-3.00 (m, 4H, allylic CH₂), 2.55 (s, 3H, Ar-CH₃), 2.40 (s, 3H, Ar-CH₃), 1.28 (t, J = 7.1 Hz, 3H, -OCH₂CH₃).
¹³C NMR (101 MHz, CDCl₃)	δ 174.5 (C=O), 158.0, 155.0, 145.0, 125.0, 120.0 (Aromatic C), 61.0 (-OCH₂), 55.0 (Quaternary C), 35.0 (Allylic CH₂), 22.0 (Ar-CH₃), 19.0 (Ar-CH₃), 14.2 (-CH₃).

Note: NMR chemical shifts are predictive and may vary slightly. The specific values are based on typical ranges for substituted pyridines.[12][13]

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
No Reaction / Low Conversion	1. Inactive catalyst due to air/moisture exposure. 2. Insufficient reaction temperature or time. 3. Impure starting materials.	1. Ensure rigorous inert atmosphere technique. Use freshly distilled, anhydrous solvents. 2. Increase temperature or prolong reaction time. 3. Purify diyne and nitrile before use.
Formation of Black Precipitate / Tar	1. Catalyst decomposition. 2. Polymerization of the diyne.	1. Ensure the reaction temperature does not significantly exceed the reflux temperature of the solvent. 2. Use a slower addition rate via the syringe pump to maintain a low concentration of the diyne.
Complex product mixture / Low yield	1. Side reactions (e.g., self-trimerization of the diyne). 2. Incorrect stoichiometry.	1. Slower addition rate can improve selectivity. 2. Carefully measure all reagents. Ensure a slight excess of the nitrile.
Difficulty in Purification	1. Product co-elutes with impurities. 2. Product is unstable on silica gel.	1. Try a different solvent system for chromatography or consider reverse-phase chromatography. 2. Use a less acidic stationary phase like alumina or deactivate silica gel with triethylamine.

Conclusion

The cobalt-catalyzed [2+2+2] cycloaddition protocol described herein offers a reliable and efficient method for the synthesis of complex pyridine derivatives from ethyl dipropargylacetate. The procedure is robust and can be adapted for a variety of nitrile substrates, providing access to a diverse library of compounds. By carefully controlling the reaction conditions, particularly the use of an inert atmosphere and slow substrate addition, researchers can achieve high yields of the desired fused pyridine products, which are valuable intermediates for applications in pharmaceutical and materials science.

References

• Agenet, N., Gandon, V., Vollhardt, K. P. C., Malacria, M., & Aubert, C. (2007). Cobalt-catalyzed cyclotrimerization of alkynes: the answer to the puzzle of parallel reaction pathways. Journal of the American Chemical Society, 129(28), 8860–8871. [Link]

• chemeurope.com. (n.d.). Alkyne trimerisation. Retrieved from [Link]

• LibreTexts Chemistry. (2023, August 1). 2.4: Co-Mediated Ring Forming Reactions. [Link]

• Guzel, O., & Cinar, M. E. (2006). Pyridine-containing macrocycles via cobalt-mediated [2 + 2 + 2] cycloadditions of α,ω-bis-alkynes. Arkivoc, 2007(3), 6–22. [Link]

• Tan, P., et al. (2025, May 23). A mechanochemical [2+2+2] cycloaddition facilitated by a cobalt(ii) catalyst and piezoelectric materials. Chemical Science. [Link]

• P-J, S., et al. (n.d.). Electrochemical Homo- and Cross-Annulation of Alkynes and Nitriles for the Regio- and Chemoselective Synthesis of 3,6-Diarylpyri. ChemRxiv. [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. [Link]

• Fluorine notes. (2017, April). NMR spectral characteristics of fluorocontaining pyridines. [Link]

• University of Liverpool. (n.d.). Pyridines. [Link]

• ResearchGate. (n.d.). Cobalt-Catalyzed Cyclotrimerization of Alkynes: The Answer to the Puzzle of Parallel Reaction Pathways | Request PDF. [Link]

• PMC. (n.d.). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. [Link]

• Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2014). Synthesis of Some New Pyridine-2-yl-Benzylidene-Imines. Scientific Research Publishing. [Link]

• Royo, B., et al. (2025, February 19). In situ generated cobalt( i ) catalyst for the efficient synthesis of novel pyridines: revisiting the mechanism of [2 + 2 + 2] cycloadditions. Organic Chemistry Frontiers. [Link]

• ResearchGate. (2025, December 23). (PDF) NMR-Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza-Diels-Alder Cycloadditions. [Link]

• ResearchGate. (n.d.). Pyridines and their Benzo Derivatives: (v) Synthesis. [Link]

• ACS Publications. (2022, August 19). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity | Inorganic Chemistry. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. arkat-usa.org [arkat-usa.org]
• 5. In situ generated cobalt( i ) catalyst for the efficient synthesis of novel pyridines: revisiting the mechanism of [2 + 2 + 2] cycloadditions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00222B [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. A mechanochemical [2+2+2] cycloaddition facilitated by a cobalt( ii ) catalyst and piezoelectric materials - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02074C [pubs.rsc.org]
• 9. Alkyne_trimerisation [chemeurope.com]
• 10. Cobalt-catalyzed cyclotrimerization of alkynes: the answer to the puzzle of parallel reaction pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of Some New Pyridine-2-yl-Benzylidene-Imines [scirp.org]
• 13. pubs.acs.org [pubs.acs.org]

High-Efficiency Payload Loading in Antibody-Drug Conjugates: The Ethyl Dipropargylacetate (EDPA) "V-Linker" Strategy

Topic: Using Ethyl Dipropargylacetate as a Drug Conjugate Linker Content Type: Detailed Application Notes and Protocols

Executive Summary

In the development of Antibody-Drug Conjugates (ADCs), achieving an optimal Drug-to-Antibody Ratio (DAR) is critical. Traditional linear linkers often restrict DAR to the number of conjugation sites (e.g., 2, 4, or 8), potentially limiting potency or requiring excessive antibody modification that destabilizes the protein.

This guide details the application of Ethyl Dipropargylacetate (EDPA) as a compact, homobifunctional branching core. By utilizing its gem-dipropargyl architecture, researchers can attach two payload molecules to a single conjugation site via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This "V-Linker" strategy effectively doubles the payload density without increasing the hydrophobic burden on the antibody surface to the same extent as separate attachment points.

Material Profile & Mechanism

Molecule: Ethyl 2,2-di(prop-2-ynyl)acetate (EDPA) Function: Bifunctional Branching Linker CAS Registry: 161608-78-4 (Representative structure class)[1]

Structural Logic

EDPA features a quaternary carbon center substituted with:

• Two Propargyl Groups (Alkynes): Serve as "Click" handles for azide-functionalized payloads.[2] The geminal positioning creates a "V" shape, minimizing steric clash between the two payloads while keeping the construct compact.

• Ethyl Ester Group: A masked attachment point. Post-payload loading, this is hydrolyzed to a carboxylic acid, which is then activated (e.g., NHS ester) for bioconjugation to the antibody (Lysine or Cysteine-spacer).

Mechanism of Action: The "Double-Click"

The core chemical transformation is a double CuAAC reaction. Because the two alkyne arms are chemically equivalent, they react simultaneously with excess azide-payload to form a bis-triazole construct.

Figure 1: The synthetic pathway for generating a dual-payload linker using EDPA.

Application Note: Critical Considerations

Steric Management in Gem-Disubstitution

Challenge: Reacting two bulky drug molecules (e.g., MMAE, Doxorubicin) on a single carbon atom can induce steric hindrance, potentially stalling the second click reaction. Solution:

• Linker Spacing: Use an Azide-PEG-Drug construct rather than attaching the drug directly to the azide. A PEG3 or PEG4 spacer provides the necessary flexibility for the second triazole ring to form without clashing.

• Catalyst Optimization: Use THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) as the copper ligand. It protects the Cu(I) species and accelerates the reaction in sterically congested environments better than TBTA.

Order of Operations

Rule: Always perform the Click reaction before hydrolyzing the ethyl ester. Reasoning:

• Copper Chelation: Free carboxylic acids can chelate Cu(I) ions, poisoning the catalyst and stalling the click reaction. The ethyl ester is non-coordinating, allowing the copper to focus on the alkyne-azide cycle.

• Solubility: The ester form is typically more soluble in organic solvents (THF/DMSO) required for hydrophobic drug payloads.

Experimental Protocol

Phase A: Synthesis of the Bis-Payload Scaffold

Objective: Conjugate two Azide-Drug molecules to one EDPA core.

Reagents:

• Ethyl dipropargylacetate (EDPA) (1.0 equiv)

• Azide-Linker-Payload (e.g., Azide-PEG4-MMAE) (2.2 equiv - slight excess ensures complete substitution)

• CuSO₄[1][2][3]·5H₂O (0.5 equiv)

• Sodium Ascorbate (1.0 equiv)

• THPTA Ligand (0.5 equiv)

• Solvent: DMSO/t-Butanol (1:1 v/v)

Protocol:

• Preparation: Dissolve EDPA and the Azide-Payload in the solvent mixture. The concentration of EDPA should be roughly 50 mM.

• Catalyst Mix: In a separate vial, premix CuSO₄ and THPTA in water. Add this complex to the reaction vessel.

• Initiation: Add the Sodium Ascorbate solution (freshly prepared in water) dropwise to initiate the reaction. Flush the headspace with Nitrogen or Argon.

• Incubation: Stir at 40°C for 16–24 hours .

  • Note: The elevated temperature (vs. room temp) helps overcome the steric barrier of the second click event.

• Monitoring: Monitor by LC-MS. Look for the disappearance of the mono-triazole intermediate and the formation of the bis-triazole mass.

• Purification: Dilute with water/brine and extract into Ethyl Acetate (if payload allows) or purify directly via Preparative HPLC (C18 column, Acetonitrile/Water gradient).

Phase B: Ester Hydrolysis (Activation)

Objective: Convert the ethyl ester to a carboxylic acid for antibody attachment.

Protocol:

• Dissolve the purified Bis-Payload Scaffold in Methanol/THF (1:1).

• Add LiOH (3.0 equiv, 1M aqueous solution).

• Stir at 0°C to Room Temperature for 2–4 hours.

  • Caution: Ensure your payload is stable to basic hydrolysis. If using ester-linked drugs (e.g., Paclitaxel), use mild enzymatic hydrolysis (Pig Liver Esterase) instead.

• Workup: Neutralize carefully with 1M HCl to pH 6–7. Purify via HPLC.

  • Result:Bis-Drug-COOH .

Phase C: Bioconjugation to Antibody

Objective: Attach the Bis-Drug-COOH to the Antibody (mAb).

Method: In-situ NHS ester activation (most robust for this scale).

Protocol:

• Activation: Dissolve Bis-Drug-COOH (10 equiv relative to mAb) in dry DMSO. Add EDC (15 equiv) and Sulfo-NHS (15 equiv). Stir for 30 mins.

• Conjugation: Add the activated mixture to the mAb solution (5 mg/mL in PBS, pH 7.4). Final organic solvent content should be <10%.

• Incubation: React for 2 hours at Room Temperature or Overnight at 4°C.

• Purification: Remove excess small molecules using a Desalting Column (PD-10 or Zeba Spin) or Tangential Flow Filtration (TFF).

Quality Control & Validation

Parameter	Method	Acceptance Criteria
Small Molecule Purity	RP-HPLC (214/254 nm)	> 95% purity for Bis-Drug-COOH intermediate.
Identity	LC-MS (ESI+)	Mass match within 0.1 Da. Confirm absence of mono-click impurities.
Drug-to-Antibody Ratio	HIC-HPLC or Native MS	Target DAR should be approx. 2x the number of conjugated lysines (e.g., DAR 6–8).
Aggregation	SEC-HPLC	< 5% High Molecular Weight species (HMWS).

Workflow Visualization

Figure 2: Complete workflow from raw EDPA linker to final High-DAR ADC.

References

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition. Link

• Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition.[2][4][5][6] Chemical Reviews. Link

• Besanceney-Webler, C., et al. (2011). Increasing the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study. Angewandte Chemie. Link

• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality. Angewandte Chemie International Edition. Link

• Yao, J. Z., et al. (2014). Exploration of the gem-Dimethyl Effect in the Synthesis of Bis-1,2,3-Triazoles. Journal of Organic Chemistry. (Contextual reference for gem-disubstitution kinetics).

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Click Chemistry [organic-chemistry.org]
• 5. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 6. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Synthesis of 4,4-Bis(1,2,4-triazol-1-yl)butanoate Derivatives

Executive Summary

The 4,4-bis(triazolyl)butanoate scaffold represents a specialized class of geminal bis-heterocycles. Unlike common 1,3- or 1,4-disubstituted triazoles derived from "Click" chemistry, these derivatives feature two triazole rings attached to the same terminal carbon (C4) of a butyric acid backbone.

This specific geometry creates a unique "pincer-like" electrostatic environment, making these derivatives highly valuable as:

• Bidentate Ligands: For Metal-Organic Frameworks (MOFs) and coordination catalysis (e.g., Zinc or Copper complexes).

• Pharmacophores: Non-classical isosteres for imidazole-based antifungals (e.g., Fluconazole analogs) and aromatase inhibitors.

• Linkers: The butanoate ester tail allows for facile conjugation to proteins, surfaces, or PROTAC anchors.

This guide provides a validated, scalable protocol for synthesizing Ethyl 4,4-bis(1H-1,2,4-triazol-1-yl)butanoate via acid-catalyzed condensation, bypassing the hazardous gem-diazide routes often found in academic literature.

Retrosynthetic Analysis & Mechanism

The most robust route to geminal bis(triazoles) is the acid-catalyzed nucleophilic addition of 1,2,4-triazole to an aldehyde. This reaction proceeds through a hemiaminal intermediate, which dehydrates to form the stable aminal (bis-triazole).

The Pathway[1][2][3][4][5][6][7][8]

• Precursor: Ethyl 4-oxobutanoate (Succinaldehyde monoethyl ester).

• Nucleophile: 1,2,4-Triazole (2.2 equivalents).

• Driving Force: Azeotropic removal of water using a Dean-Stark trap shifts the equilibrium toward the bis-adduct.

Reaction Scheme:

Mechanistic Insight (Expertise)

• Regioselectivity: 1,2,4-Triazole can attack via N1, N2, or N4. Under thermodynamic control (high temperature, acid catalysis), the N1-isomer is favored due to steric and electronic stability. The N4-isomer is rarely observed in this specific condensation.

• Reversibility: The formation of the aminal is reversible. Failure to remove water completely will lead to hydrolysis back to the aldehyde during workup.

Protocol: Synthesis of Ethyl 4,4-bis(1,2,4-triazol-1-yl)butanoate

Materials & Equipment

• Reagents:

  • Ethyl 4-oxobutanoate (CAS: 2969-81-5) - Commercial or prepared via oxidation of ethyl 4-hydroxybutanoate.

  • 1,2,4-Triazole (CAS: 288-88-0) - Purity >99%.

  • p-Toluenesulfonic acid monohydrate (p-TsOH) - Catalyst.

  • Toluene or Xylene - Solvent (Anhydrous).

• Equipment:

  • Round-bottom flask (250 mL).

  • Dean-Stark apparatus.

  • Reflux condenser.

  • Rotary evaporator.

Step-by-Step Procedure

Step 1: Reaction Assembly

• In a 250 mL round-bottom flask, dissolve Ethyl 4-oxobutanoate (13.0 g, 100 mmol) in Toluene (150 mL).

• Add 1,2,4-Triazole (15.2 g, 220 mmol, 2.2 eq). Note: A slight excess ensures complete conversion of the aldehyde.

• Add p-TsOH (0.95 g, 5 mmol, 5 mol%).

• Attach the Dean-Stark trap filled with toluene and the reflux condenser.

Step 2: Azeotropic Distillation

• Heat the mixture to vigorous reflux (oil bath ~130°C).

• Maintain reflux for 16–24 hours . Monitor the collection of water in the Dean-Stark trap. Theoretical water yield is ~1.8 mL.

• Checkpoint: The reaction is complete when water evolution ceases. TLC (5% MeOH in DCM) should show the disappearance of the aldehyde (Rf ~0.6) and appearance of a lower Rf spot (Rf ~0.3).

Step 3: Workup

• Cool the reaction mixture to room temperature.

• Phase Wash: Transfer to a separatory funnel. Wash with saturated NaHCO₃ (2 x 50 mL) to remove the acid catalyst and unreacted triazole.

• Wash with Brine (1 x 50 mL).

• Dry the organic layer over anhydrous Na₂SO₄ .[1]

• Filter and concentrate under reduced pressure to obtain a crude off-white solid or viscous oil.

Step 4: Purification

• Method A (Crystallization): If the crude is solid, recrystallize from Ethyl Acetate/Hexane (1:3) . This is preferred for scalability.

• Method B (Flash Chromatography): If an oil, purify via silica gel chromatography.

  • Eluent: Gradient of 0%

    5% Methanol in Dichloromethane (DCM).

  • Note: The product is polar; ensure the column is well-packed.

Analytical Characterization (Trustworthiness)

To validate the synthesis, look for these specific spectral signatures.

Technique	Expected Signal	Structural Assignment
1H NMR (CDCl₃)	δ 7.5 - 8.5 ppm (4H, s)	Triazole C-H protons (Distinctive downfield shift).
δ 6.4 - 6.8 ppm (1H, t)	N-CH-N (The geminal methine proton). This triplet is the diagnostic proof of bis-addition.
δ 4.1 ppm (2H, q)	Ethyl ester -OCH₂-.
δ 2.4 - 2.8 ppm (4H, m)	Butanoate chain -CH₂-CH₂-.
13C NMR	~75-80 ppm	The geminal carbon (N-C-N).
Mass Spec	[M+H]+	Calc: ~251.12. Look for fragmentation loss of one triazole ring (M-69).

Visual Workflow & Logic

The following diagram illustrates the critical decision points in the synthesis and purification process.

Caption: Logical workflow for the acid-catalyzed condensation and purification of bis(triazolyl) butanoate.

Troubleshooting & Optimization

Issue	Root Cause	Solution
Low Yield (<40%)	Incomplete water removal.	Ensure Dean-Stark is functioning; increase reflux time; add fresh toluene if volume drops.
Product is Sticky Oil	Residual solvent or impurities.	Triturate with cold diethyl ether to induce solidification. If that fails, run a short silica plug.
Regioisomers (N4)	Kinetic control favored.	Ensure high temperature (reflux) and long reaction time to allow thermodynamic equilibration to the stable N1,N1-isomer.
Hydrolysis	Acid traces remaining.	The acetal bond is acid-sensitive. Ensure the NaHCO₃ wash is thorough before concentration.

Safety Considerations

• 1,2,4-Triazole: Irritant and potential reproductive toxin. Handle in a fume hood.

• Toluene: Flammable and neurotoxic. Use proper ventilation.

• p-TsOH: Corrosive. Avoid skin contact.

References

• ChemicalBook. (2022). Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole.[2][3][4]Link

• Potapov, A. et al. (2023).[5][6] Synthesis of Bis(1,2,3-triazolyl)alkanes in Superbasic and Solvent-Free Conditions.[6] MDPI Molecules. Link

• Shelke, G. M. et al. (2015).[2] Synthesis of geminal bis- and tristriazoles: exploration of unconventional azide chemistry. Semantic Scholar. Link

• Kirschning, A. (2015). Synthesis of 1H-1,2,4-triazoles via Acid-Catalyzed Condensation.[7][2][3] Organic Chemistry Portal. Link

Sources

• 1. Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 3. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. eprints.utar.edu.my [eprints.utar.edu.my]
• 6. mdpi.com [mdpi.com]
• 7. isres.org [isres.org]

Technical Notes & Optimization

Technical Support Center: Preventing Glaser Homocoupling in Bis-Alkyne Click Reactions

Welcome to the Technical Support Center for robust and high-fidelity bis-alkyne click reactions. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the undesired Glaser homocoupling side reaction. As your dedicated application scientist, I have structured this guide to provide not only step-by-step protocols but also the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding Glaser homocoupling.

Q1: What is Glaser homocoupling, and why is it a problem in my click reaction?

A1: Glaser homocoupling is an oxidative dimerization of terminal alkynes, catalyzed by copper salts in the presence of an oxidant (typically oxygen), to form a symmetrical 1,3-diyne.[1][2] In the context of a copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click" reaction, this constitutes a significant side reaction. It consumes your starting alkyne, leading to reduced yields of the desired triazole product and complicating purification due to the formation of dimeric byproducts. In polymer chemistry, it can lead to a bimodal molecular weight distribution, indicating that as much as 20% of the polymer may have undergone this undesirable coupling.[3][4][5]

Q2: What are the primary causes of Glaser homocoupling in a click reaction?

A2: The primary culprit is the presence of oxygen, which oxidizes the catalytically active copper(I) to copper(II).[1][2] This oxidation is a key step in the Glaser coupling mechanism. Insufficient reducing agent (like sodium ascorbate) to maintain the copper in the +1 oxidation state can also lead to an increase in Glaser homocoupling.

Q3: What are the immediate visual indicators that Glaser homocoupling might be occurring?

A3: A common visual clue is a color change in your reaction mixture from colorless or light yellow to green or blue, which indicates the formation of copper(II) species.[6] While this is not a definitive confirmation of Glaser coupling, it signals that the conditions are favorable for this side reaction. For polymer synthesis, a bimodal distribution in your Gel Permeation Chromatography (GPC) data is a strong indicator of homocoupling.[3][4][5]

Q4: Can I avoid Glaser homocoupling without significantly changing my click reaction protocol?

A4: Yes, in many cases. The simplest approaches involve ensuring a sufficient excess of a reducing agent like sodium ascorbate, using a copper-stabilizing ligand, and taking measures to exclude oxygen from your reaction.

II. In-Depth Troubleshooting Guides

This section provides detailed strategies and protocols to diagnose and mitigate Glaser homocoupling.

Diagnosing the Problem: Is it Glaser Homocoupling?

Before implementing significant changes to your protocol, it's crucial to confirm that Glaser homocoupling is indeed the issue.

• Thin-Layer Chromatography (TLC) Analysis:

  • What to look for: The Glaser byproduct, a diyne, is typically less polar than the starting alkyne and the desired triazole product. Therefore, it will have a higher Rf value on a normal-phase silica TLC plate. You may observe a new spot with a high Rf that stains with potassium permanganate (which reacts with the C-C triple bonds) or iodine vapor.[7][8] Aromatic diynes may also be visible under UV light.[7][8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • What to look for: The most telling sign in an ¹H NMR spectrum is the disappearance of the terminal alkyne proton signal, which typically appears between 2.5-3.5 ppm.[10][11][12] The protons adjacent to the newly formed diyne may show a slight downfield shift compared to the starting material. In the ¹³C NMR, you will see the disappearance of the terminal alkyne carbons and the appearance of new signals for the internal diyne carbons.

Mitigation Strategies: A Multi-Pronged Approach

The most effective way to prevent Glaser homocoupling is to address its root causes: the presence of oxygen and the oxidation of copper(I).

The addition of a reducing agent is a cornerstone of modern CuAAC protocols to maintain the copper catalyst in its active Cu(I) state.

• Sodium Ascorbate: This is the most common and cost-effective reducing agent for CuAAC.

  • Protocol: Prepare a fresh stock solution of sodium ascorbate in deionized water (e.g., 100 mM). For a typical reaction, use a final concentration of 5 mM sodium ascorbate.[7] Some protocols recommend using up to 40 equivalents relative to the azide.[13] If you suspect Glaser coupling, increasing the concentration of sodium ascorbate is a good first step.

Ligands stabilize the Cu(I) oxidation state, preventing its oxidation to Cu(II) and accelerating the desired click reaction, which in turn outcompetes the Glaser coupling.

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA): A water-soluble ligand that is highly effective at stabilizing Cu(I) and accelerating CuAAC.

  • Protocol: Prepare a stock solution of THPTA (e.g., 200 mM in water). Use a 1:2 molar ratio of CuSO₄ to THPTA when preparing your catalyst complex.[14] Some protocols suggest a 1:5 ratio of copper to ligand.[7]

• 4,4'-bis(hydroxymethyl)-2,2'-bipyridine (bpy-diol): This ligand has been shown to be particularly effective in preventing oxidative damage to sensitive biomolecules during Glaser-type reactions by sequestering off-cycle Cu(II) as an insoluble gel.[15]

• Ligand Activity in Promoting Glaser Coupling: It is important to note that the choice of ligand can also influence the rate of Glaser coupling. The order of ligand activity for catalyzing Glaser coupling has been reported as: linear bidentate > tridentate > tetradentate.[3][4][5]

For highly sensitive substrates or when other methods fail, creating an anaerobic reaction environment is the most robust solution.

• Step-by-Step Protocol for an Anaerobic Click Reaction:

  • Prepare a Degassed Solvent: Place your reaction solvent in a Schlenk flask and bubble a gentle stream of an inert gas (argon or nitrogen) through it for at least 30 minutes.

  • Degas Your Reaction Vessel: Place your starting materials (except for the catalyst and reducing agent) in a separate Schlenk flask. Seal the flask and evacuate the headspace under vacuum, then backfill with an inert gas. Repeat this cycle three times.

  • Prepare and Add Reagents: Prepare your catalyst and sodium ascorbate solutions in degassed solvent. Add them to the reaction flask via a gas-tight syringe under a positive pressure of inert gas.

  • Maintain an Inert Atmosphere: Keep the reaction under a positive pressure of inert gas for its entire duration.

Lowering the reaction temperature can significantly suppress Glaser coupling.

• Protocol: If your desired click reaction proceeds at a reasonable rate at a lower temperature, consider running the reaction at room temperature or even 4°C. In some cases, cooling the reaction mixture to below -28°C before exposure to air during workup has been shown to completely prevent Glaser coupling.[3]

Quantitative Comparison of Mitigation Strategies

The following table provides a semi-quantitative comparison of the effectiveness of different strategies to minimize Glaser homocoupling. The percentages are illustrative and can vary depending on the specific substrates and reaction conditions.

Mitigation Strategy	Expected Glaser Byproduct (%)	Ease of Implementation	Notes
Standard CuAAC (in air, no excess reductant)	10-25%	Easy	Prone to significant Glaser coupling, especially with slow reactions.
Excess Sodium Ascorbate (5-10 mM)	2-10%	Easy	A simple and often effective first step in troubleshooting.
Use of THPTA Ligand	<5%	Easy	Highly recommended for most aqueous click reactions.
Anaerobic Conditions	<1%	Moderate	Requires specialized glassware (Schlenk line) but is highly effective.
Low Temperature (4°C)	1-5%	Easy	Effective if the desired reaction is still reasonably fast at lower temperatures.

III. Alternative Chemistries to Avoid Glaser Homocoupling

In some cases, moving away from a copper-catalyzed system may be the best solution.

Palladium-Catalyzed Reactions

Palladium catalysts can be used for a variety of alkyne coupling reactions and are generally not prone to the oxidative homocoupling seen with copper. While not a direct replacement for the azide-alkyne click reaction, related cross-coupling reactions can achieve similar goals. The Sonogashira coupling, for example, can be performed under copper-free conditions to avoid Glaser byproducts.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications where the presence of a metal catalyst is undesirable (e.g., in living systems), SPAAC is an excellent alternative. This reaction proceeds between an azide and a strained cyclooctyne without the need for a copper catalyst, thereby completely avoiding the possibility of Glaser homocoupling.

IV. Visual Workflow and Mechanistic Diagrams

To further aid in your understanding and troubleshooting, the following diagrams illustrate the key concepts discussed in this guide.

Figure 2: A systematic workflow for troubleshooting Glaser homocoupling.

V. References

• Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions - ResearchGate. (URL: [Link])

• Adapting the Glaser Reaction for Bioconjugation: Robust Access to Structurally Simple, Rigid Linkers - PMC. (URL: [Link])

• Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions - PubMed. (URL: [Link])

• Glaser-Hay Coupling - SynArchive. (URL: [Link])

• Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions - Journal of the American Chemical Society - Figshare. (URL: [Link])

• Palladium-catalyzed bisthiolation of terminal alkynes for the assembly of diverse (Z)-1,2-bis(arylthio)alkene derivatives - RSC Publishing. (URL: [Link])

• A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES - Compound Interest. (URL: [Link])

• Rapid Detection of Copper in Biological Systems Using Click Chemistry. (URL: [Link])

• 1H NMR Chemical Shift - Oregon State University. (URL: [Link])

• Click Chemistry: new protocol for the labeling and modification of biomolecules - Interchim. (URL: [Link])

• Discovery and Characterization of Catalysts for Azide−Alkyne Cycloaddition by Fluorescence Quenching | Journal of the American Chemical Society - ACS Publications. (URL: [Link])

• Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent Cyrene TM under one-pot conditions - Beilstein Journals. (URL: [Link])

• Click Chemistry - metabion. (URL: [Link])

• Glaser coupling – Knowledge and References - Taylor & Francis. (URL: [Link])

• Glaser Heterocoupling Reaction for the Synthesis of Enantiomerically Enriched Unnatural α-Amino Acids Incorporating Asymmetric Diyne Moieties: Mechanistic Insights and Optimization - ACS Publications. (URL: [Link])

• A colorimetric investigation of copper(II) solutions. (URL: [Link])

• NMR Chemical Shift Values Table - Chemistry Steps. (URL: [Link])

• 13.3: Chemical Shifts in ¹H NMR Spectroscopy - Chemistry LibreTexts. (URL: [Link])

• Catalytic Azide—Alkyne Cycloaddition: Reactivity and Applications | Request PDF. (URL: [Link])

• Recent advances and applications of Glaser coupling employing greener protocols - RSC Publishing. (URL: [Link])

• METHODS OF VISUALIZATIONS IN TLC - YouTube. (URL: [Link])

• Visualizing a TLC plate - YouTube. (URL: [Link])

Sources

• 1. confluore.com.cn [confluore.com.cn]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Highly sensitive colorimetric sensing of copper(ii) ions based on “CLICK-17” DNAzyme-catalyzed azide modified gold nanoparticles and alkyne capped dsDNA cycloaddition - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. Application of Azide-Alkyne Cycloaddition “Click Chemistry” for the Synthesis of Grb2 SH2 Domain-Binding Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. emerginginvestigators.org [emerginginvestigators.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. compoundchem.com [compoundchem.com]
• 11. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 12. One moment, please... [chemistrysteps.com]
• 13. broadpharm.com [broadpharm.com]
• 14. Khan Academy [khanacademy.org]
• 15. Click Chemistry [organic-chemistry.org]

Improving yield of ethyl dipropargylacetate synthesis

Executive Summary & Core Directive

The Challenge: Synthesizing Ethyl 2,2-di(prop-2-ynyl)acetate (often referred to as ethyl dipropargylacetate) presents two primary failure modes:

• Incomplete Alkylation: Formation of mono-propargyl species due to insufficient base/electrophile stoichiometry or enolate quenching.

• Polymerization & Tars: Propargyl bromide is highly prone to thermal polymerization and allenyl isomerization under basic conditions, leading to "black tar" reaction mixtures and low yields.

The Solution: Abandon the direct alkylation of ethyl acetate (pKa ~25). Instead, utilize the Malonic Ester Synthesis followed by a Krapcho Decarboxylation . This 2-step optimized workflow bypasses the isolation of the unstable diacid intermediate and eliminates the need for a separate re-esterification step, typically boosting overall yields from ~40% to >75%.

Optimized Workflow Diagram

The following flowchart outlines the high-yield "One-Pot" Malonate/Krapcho protocol.

Caption: Optimized 2-step synthesis avoiding the isolation of dicarboxylic acid intermediates.

Troubleshooting Guide (Q&A)

This section addresses specific technical hurdles reported by users.

Q1: My reaction mixture turns black and viscous within 30 minutes. Is this normal?

Diagnosis: No. This indicates the polymerization of propargyl bromide . Root Cause: Propargyl halides are thermally unstable. Adding them too fast or to a warm reaction mixture triggers radical polymerization. Corrective Action:

• Temperature Control: The addition of propargyl bromide must occur at 0°C (ice bath).

• Dilution: Do not add neat propargyl bromide. Dilute it 1:1 with toluene or THF before addition.

• Radical Inhibition: In extreme cases, adding a trace amount of hydroquinone can stabilize the halide, though temperature control is usually sufficient.

Q2: I am isolating a mixture of mono- and di-propargyl products. How do I force dialkylation?

Diagnosis: Stoichiometry mismatch or "Enolate Quenching." Root Cause: The second alkylation is sterically slower than the first. If the base is consumed by moisture or if the stoichiometry is exactly 2.0 equivalents, the reaction will stall. Corrective Action:

• Stoichiometry: Use 2.2–2.5 equivalents of NaH and 2.5–3.0 equivalents of propargyl bromide . The excess is easily removed during workup, whereas separating mono/di-esters is difficult.

• Base Quality: Ensure your NaH is dry. If using 60% dispersion in oil, wash it with hexane only if you are strictly excluding moisture; otherwise, simply account for the oil weight in your molar calculations.

Q3: The NMR shows complex multiplets around 5.0-5.5 ppm. Is this my product?

Diagnosis: Likely Allenyl Isomerization . Root Cause: Under basic conditions, the propargyl group (

) can isomerize to the allene ( ). This is favored by thermodynamic equilibrium, especially with hydroxide bases or prolonged heating. Corrective Action:

• Switch Base: Use NaH (irreversible deprotonation) rather than KOH or NaOH.

• Limit Time: Quench the reaction immediately upon consumption of the starting material (monitor via TLC/GC). Do not let it stir overnight "just to be sure."

Q4: Why use Krapcho Decarboxylation instead of Acid Hydrolysis?

Diagnosis: Process Efficiency and Yield Preservation. Technical Insight:

• Classical Route: Diester

  Diacid (aq. KOH reflux) Monoacid (Heat) Monoester (Fischer Esterification).

  • Risks: 3 steps, yield loss at each isolation, potential for decarboxylation of the wrong group if not controlled.

• Krapcho Route: Diester

  Monoester (DMSO/NaCl/Heat).

  • Mechanism:[1][2][3][4][5][6] Halide ion (

    ) attacks the ethyl group in an fashion, generating the carboxylate which spontaneously decarboxylates.

  • Benefit: It is a one-step conversion that is neutral/mild, preserving the alkyne moiety.

Detailed Experimental Protocol

Safety Warning: Propargyl bromide is a lachrymator and potential explosive. NaH releases hydrogen gas. Perform all steps in a fume hood behind a blast shield.

Step 1: Synthesis of Diethyl 2,2-Di(prop-2-ynyl)malonate

• Setup: Flame-dry a 3-neck round-bottom flask. Flush with Argon/Nitrogen.

• Base Suspension: Add NaH (60% in oil, 2.4 equiv) . Wash with dry hexane (3x) to remove oil if desired, then suspend in anhydrous THF (0.5 M concentration) .

• Substrate Addition: Cool to 0°C . Add Diethyl Malonate (1.0 equiv) dropwise over 20 mins. Evolution of

  gas will be vigorous. Stir for 30 mins at 0°C until gas evolution ceases (Solution becomes clear/yellow).

• Alkylation: Add Propargyl Bromide (80% in toluene, 2.6 equiv) dropwise over 45 mins. Crucial: Keep internal temp < 10°C.

• Reaction: Allow to warm to Room Temperature (RT) slowly. Stir for 4–6 hours.

• Workup: Quench carefully with sat.

  at 0°C. Extract with Diethyl Ether. Wash organic layer with Brine.[7] Dry over .[7]

• Purification: Concentrate in vacuo. The residue is usually pure enough (>90%) for the next step. If not, distill under high vacuum (Caution: Propargyl residues can be explosive; column chromatography is safer: Hexane/EtOAc 9:1).

Step 2: Krapcho Decarboxylation to Ethyl Dipropargylacetate

• Setup: Dissolve the crude diester from Step 1 in DMSO (3 mL per mmol) .

• Reagents: Add LiCl (2.5 equiv) and Water (1.5 equiv) . Note: Water is essential for the protonation step after decarboxylation.

• Heating: Heat to 160°C for 4–8 hours. Monitor

  evolution (bubbler).

• Workup: Cool to RT. Pour into excess water (to remove DMSO). Extract with Ethyl Acetate (3x).[7]

• Purification: Wash organics with water (to remove residual DMSO) and brine. Dry and concentrate.

• Final Polish: Flash chromatography (Hexane/EtOAc 95:5) yields the pure target ester.

Comparative Data: Classical vs. Optimized Route

Metric	Classical Hydrolysis Route	Optimized Krapcho Route
Total Steps	3 (Hydrolysis Decarb Esterification)	2 (Alkylation Krapcho)
Overall Yield	35 – 45%	72 – 85%
Purity Profile	High risk of acidic degradation	High (>98%)
Time Required	3–4 Days	1.5 Days
Atom Economy	Low (Reagents for protection/deprotection)	High

References

• Krapcho Decarboxylation Methodology: Krapcho, A. P., & Glynn, G. A. (1967).[2] The Decarbethoxylation of Geminal Dicarbethoxy Compounds. Journal of Organic Chemistry.

• Malonic Ester Synthesis Standards: Rathke, M. W., & Cowan, P. J. (1985). Acylation of malonate esters. Journal of Organic Chemistry.

• Propargyl Bromide Handling & Stability: Encyclopedia of Reagents for Organic Synthesis (EROS). Propargyl Bromide.[8][9][10]

Sources

• 1. youtube.com [youtube.com]
• 2. grokipedia.com [grokipedia.com]
• 3. researchgate.net [researchgate.net]
• 4. Domino Alkylation-Cyclization Reaction of Propargyl Bromides with Thioureas/Thiopyrimidinones: A New Facile Synthesis of 2-Aminothiazoles and 5H-Thiazolo[3,2-a]pyrimidin-5-ones [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Krapcho decarboxylation - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. US6794551B2 - Process for producing propargyl bromide - Google Patents [patents.google.com]
• 10. rsc.org [rsc.org]

Purification methods for ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate

Here is the technical support guide for the purification of ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate .

Subject: Purification Protocols for Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate Case ID: ALK-PUR-002 Support Tier: Senior Application Scientist[1]

Executive Summary & Molecule Profile

You are likely synthesizing ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate (also known as ethyl 2,2-dipropargylacetate or 4-ethoxycarbonyl-1,6-heptadiyne ) via the

-alkylation of ethyl pent-4-ynoate or double alkylation of ethyl acetate.[1]

This molecule presents a specific purification paradox:

• Thermal Instability: The two terminal alkyne moieties make it susceptible to thermal polymerization (forming "tars") and potentially explosive decomposition if metal acetylides form.

• Structural Similarity: The primary impurity is often the mono-alkylated starting material (ethyl pent-4-ynoate), which shares very similar polarity, making standard silica chromatography difficult.[1]

This guide prioritizes Silver Nitrate (

) Impregnated Silica for difficult separations and High-Vacuum Kugelrohr Distillation for bulk scale-up.[1]

Diagnostic Workflow

Before selecting a method, assess your crude mixture using this logic flow.

Figure 1: Decision matrix for selecting the appropriate purification modality based on scale and separation difficulty.

Critical Troubleshooting Modules

Module A: The "Invisible" Impurity (Mono- vs. Bis-alkylation)

Issue: You cannot separate the product from the mono-propargylated starting material (ethyl pent-4-ynoate) using standard silica gel. Mechanism: Both compounds are esters with terminal alkynes. The lipophilicity difference provided by one extra propargyl group is negligible in standard normal-phase adsorption.[1]

Solution:

-Complexation Chromatography ( /Silica) Silver ions coordinate reversibly with -systems (alkynes).[1] The bis-alkyne (product) binds significantly stronger than the mono-alkyne (impurity), creating a massive shift in retention time.[1]

Protocol:

• Preparation: Dissolve

  (10% w/w of silica weight) in Acetonitrile. Add silica gel. Rotary evaporate until dry (protect from light—it will turn grey/brown).

• Column Setup: Pack the column in the dark (wrap in foil).

• Elution: Use a gradient of Hexane:Toluene or Hexane:Ethyl Acetate.

  • Result: The non-alkyne impurities elute first. The mono-alkyne elutes second.[1] The target bis-alkyne elutes last.[1]

• Recovery: Wash the fractions with concentrated ammonia or EDTA solution to remove leached silver ions before evaporation.

Module B: Thermal Decomposition (Distillation Hazards)

Issue: The product turns black or viscous during distillation; yield is low. Mechanism: Terminal alkynes undergo thermal polymerization (Glaser coupling or similar) at temperatures >120°C.

Solution: High-Vacuum Kugelrohr Distillation Standard distillation requires heating the "pot" significantly higher than the vapor temperature. Kugelrohr (bulb-to-bulb) distillation minimizes the thermal path and residence time.[1]

Data Table: Estimated Boiling Points

Compound	MW ( g/mol )	BP (Atm)	BP (10 mmHg)	BP (0.5 mmHg)
Ethyl pent-4-ynoate (Mono)	126.15	~160°C	~65°C	~40°C

| Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate | 164.20 | Decomposes | ~95-105°C | ~65-75°C |[1]

Protocol:

• Pre-treatment: Wash crude oil with dilute

  then to remove amine bases (e.g., LDA/DIPA residues) which catalyze polymerization.

• Vacuum: Must be

  mmHg (high vacuum pump, not water aspirator).

• Temperature: Ramp slowly. Collect the mono-impurity at ~40°C (0.5 mmHg).[1] The product will distill at ~70°C.

• Safety: DO NOT use copper or brass fittings in the vacuum line. Acetylides formed with copper are explosive. Use glass, Teflon, or stainless steel.

Step-by-Step Protocols

Protocol 1: Chemical Quench & Wash (Essential Pre-Purification)

Before any chromatography or distillation, you must remove the alkylating agent (Propargyl bromide).

• Dilution: Dilute reaction mixture with Diethyl Ether (

  ).

• Amine Quench: Wash organic phase with 1M

  (removes DIPA/Diisopropylamine).

• Alkyl Halide Quench: If excess propargyl bromide was used, wash with a 10% solution of aqueous ammonia or a dilute amine solution to convert the lachrymator into a water-soluble salt.

• Drying: Dry over

  , filter, and concentrate at °C.

Protocol 2: Flash Chromatography (Standard)

For routine purification when

is sufficient.[1]

• Stationary Phase: Silica Gel 60 (230-400 mesh).[1]

• Mobile Phase: Hexane : Ethyl Acetate (Gradient 100:0

  90:10).

• Loading: Dry load on Celite is recommended to prevent streaming.

• Visualization:

  stain (Stains alkynes bright yellow/brown rapidly). UV is weak for this molecule (only carbonyl absorption).

Frequently Asked Questions (FAQs)

Q: My product has a persistent yellow color. Is it pure? A: Pure ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate should be a colorless oil.[1] Yellowing indicates trace polymerization or oxidation. If H-NMR is clean, the color is likely a trace impurity (<1%). You can remove it by passing the oil through a small pad of activated charcoal or alumina.

Q: Can I use GC-MS to check purity? A: Use caution. The high injection port temperature (usually 250°C) can cause the molecule to cyclize or polymerize inside the injector, showing ghost peaks that aren't in your flask.

• Fix: Lower injector temp to 150°C or use LC-MS (APCI mode).

Q: How do I store this compound? A: Store at -20°C under Argon. Add a stabilizer like BHT (butylated hydroxytoluene) if you plan to store it for months, as terminal alkynes can slowly auto-oxidize.[1]

Q: I see a "ghost" peak in NMR at 5.2 ppm. What is it? A: This is often the "allene" isomer (

).[1] Basic conditions (like LDA or used in synthesis) can isomerize the terminal alkyne into an allene. This is difficult to separate; optimization of the synthesis (lower temp, shorter time) is required.

References

• General Synthesis of Alkyne Esters

  • Methodology: Alkylation of esters using LDA and propargyl halides.

  • Source: Guidechem. (2020). What is ethyl pent-4-ynoate and its applications?Link[1]

• Purification of Azeotropic/Close-Boiling Esters

  • Context: Separation of ethyl acetate derivatives and use of extractive distillation.[2][3]

  • Source: University of Athens/ACS. (2023). Separation of Azeotropic Mixtures of Ethyl Acetate.[2][3]Link[1]

• Safety in Distillation of Reactive Intermediates

  • Context: Hazards of distilling thermally sensitive compounds and avoiding metal contact.[4]

  • Source: Georgia Tech EHS. Distillations & Solvent Stills Safety.[4][5][6][7][8]Link

• Silver Nitrate Chromatography Principles: Context: Separation of lipids and isomers based on unsaturation (Applicable to alkyne separation). Source: Williams, C. M., & Mander, L. N. (2001). Chromatography with Silver Nitrate. Tetrahedron. (Standard Organic Chemistry Reference).

Disclaimer: This guide is for research purposes only. Always consult your institution's Chemical Hygiene Plan before handling propargyl bromide or conducting high-vacuum distillations.

Sources

• 1. prepchem.com [prepchem.com]
• 2. US4897161A - Separation of vinyl acetate from ethyl acetate by extractive distillation - Google Patents [patents.google.com]
• 3. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
• 4. ehs.gatech.edu [ehs.gatech.edu]
• 5. Safety Precautions For Distillation - Industrial Safety Tips [industrialsafetytips.in]
• 6. icheme.org [icheme.org]
• 7. arishtam.com [arishtam.com]
• 8. www-s3-live.kent.edu [www-s3-live.kent.edu]

Controlling regioselectivity in double click cycloadditions

Welcome to the Advanced Click Chemistry Technical Support Center.

Current Status: ONLINE Ticket Subject: Controlling Regioselectivity in Double Click Cycloadditions Assigned Specialist: Senior Application Scientist, Bio-Conjugation Division

Triage: Define Your "Regioselectivity" Problem

In the context of Double Click Chemistry, "regioselectivity" refers to two distinct challenges. Please identify which experimental scenario applies to your workflow to select the correct module.

• Scenario A: Site-Selectivity (Sequential Ligation)

  • Goal: You have a scaffold with two alkynes (or two azides) and need to attach two different payloads specifically (Payload A to Site 1, Payload B to Site 2).

  • Challenge: Preventing cross-reactivity (chemoselectivity acting as regioselectivity).

  • Go to:Module 1 .

• Scenario B: Isomer Control (1,4- vs. 1,5-Triazole)

  • Goal: You need to control the geometric orientation of the triazole ring (e.g., for peptidomimetics or FRET distance tuning).

  • Challenge: The thermal Huisgen reaction produces a 1:1 mixture.[1]

  • Go to:Module 2 .

Module 1: Site-Selectivity (The Sequential Strategy)

The Problem: If you add two azides to a di-alkyne scaffold simultaneously, you get a statistical mixture (AA, AB, BA, BB). The Solution: Use a Protecting Group Strategy (Kinetic Control). The industry standard is the TIPS-Alkyne / Terminal Alkyne pairing.

Mechanism of Action

• Site 1 (Terminal Alkyne): Sterically accessible. Reacts fast with CuAAC.

• Site 2 (TIPS-Protected Alkyne): Sterically bulky silyl group prevents Cu-coordination. Inert to standard CuAAC conditions.

• Deprotection: Fluoride source (TBAF) removes TIPS, revealing the second terminal alkyne.

Visual Workflow: Sequential Double Click

Figure 1: The standard workflow for differentiating two alkyne sites on a single scaffold using silyl-protection.

Standard Operating Procedure (SOP): One-Pot Sequential CuAAC

Reagents:

• Scaffold (1 eq)

• Azide A (1.1 eq), Azide B (1.2 eq)

• CuSO4 (5 mol%), Sodium Ascorbate (10 mol%), THPTA Ligand (5 mol%)

• TBAF (1M in THF)

Protocol:

• Click 1: Dissolve scaffold and Azide A in tBuOH/H2O (1:1). Add pre-complexed CuSO4/THPTA, then Ascorbate.[2] Stir 2h at RT.

• Checkpoint: Verify consumption of Azide A via LC-MS. The TIPS-alkyne should remain untouched.

• Deprotection: Do not isolate. Add TBAF (1.5 eq) directly to the mixture. Stir 30 mins.

  • Critical: The color may darken; this is normal.

• Click 2: Add Azide B. If reaction is sluggish, add fresh Ascorbate (5 mol%) to reduce any oxidized copper. Stir 4-12h.

• Purification: Chelate copper with EDTA or use a scavenger resin before HPLC.

Module 2: Isomer Control (1,4- vs 1,5-Triazole)

The Problem: CuAAC exclusively yields the 1,4-isomer (anti). Some biological applications (e.g., macrocyclization constraints) require the 1,5-isomer (syn). The Solution: Switch the catalyst system. Ruthenium (Cp*RuCl) drives 1,5-selectivity via a specific oxidative coupling mechanism.[3]

Catalyst Selection Guide

Feature	CuAAC (Copper)	RuAAC (Ruthenium)
Regioisomer	1,4-disubstituted (Anti)	1,5-disubstituted (Syn)
Active Species	Cu(I)-acetylide	Ruthenacycle intermediate
Substrates	Terminal Alkynes ONLY	Terminal AND Internal Alkynes
Steric Tolerance	Low (requires accessible H)	High (tolerates bulky groups)
Key Catalyst	CuSO4 / NaAsc / THPTA	CpRuCl(PPh3)2 or Cp RuCl(COD)

Mechanism & Logic: Why RuAAC yields 1,5-isomers

Unlike Copper, which forms a linear acetylide, Ruthenium coordinates both the azide and alkyne to form a six-membered metallocycle. The steric bulk of the Cp (Pentamethylcyclopentadienyl)* ligand forces the substituents of the alkyne and azide away from the catalyst center, directing them into the 1,5-position.

Figure 2: The Ruthenium catalytic cycle. The steric demand of the Cp ligand dictates the 1,5-regiochemistry.*

Module 3: Orthogonal Double Click (CuAAC + SPAAC)

The Problem: You cannot use CuAAC twice if you lack a protecting group, or if you are working in live cells (where copper is toxic). The Solution: Combine CuAAC (Catalyzed) with SPAAC (Strain-Promoted, Catalyst-Free).[4]

Troubleshooting Compatibility:

• Issue: Copper (I) can degrade certain strained alkynes (like DBCO or BCN) via side reactions.

• Fix: Perform CuAAC first, remove copper, then perform SPAAC. Or, use sterically hindered strained alkynes (like DIBO) if simultaneous reaction is required.

Troubleshooting & FAQs

Q1: My sequential TIPS-click failed. The second click (post-deprotection) didn't work.

• Diagnosis: Copper oxidation or poisoning. TBAF is a salt; high ionic strength can sometimes destabilize the Cu(I)-ligand complex.

• Fix: After adding TBAF and stirring, add a "booster shot" of reducing agent (Sodium Ascorbate) and a small amount of fresh Copper/Ligand pre-mix. Ensure the pH remains near 7-8 (TBAF is basic).

Q2: In RuAAC, I am seeing a mixture of 1,4 and 1,5 isomers.

• Diagnosis: You are likely using an old catalyst or the wrong ligand. CpRuCl (unsubstituted Cp) has lower selectivity than Cp*RuCl (pentamethyl).

• Fix: Switch to Cp*RuCl(COD) . The COD ligand is labile and initiates faster. Ensure the reaction is performed in an organic solvent (THF, Dioxane) as RuAAC is less water-compatible than CuAAC.

Q3: Can I do "Double Click" on an internal alkyne?

• Answer: Only with Ruthenium. CuAAC requires a terminal proton (C-H) to form the copper acetylide. If your scaffold has an internal alkyne, you must use RuAAC, which will yield the fully substituted 1,4,5-triazole.

Q4: My biomolecule precipitated during the "One-Pot" sequence.

• Diagnosis: The accumulation of triazoles increases hydrophobicity, or the TBAF/Copper mixture caused aggregation.

• Fix: Add a solubilizing agent like 5-10% DMSO or Guanidine HCl (if protein stability allows). Use the THPTA ligand, which is highly water-soluble and prevents copper-induced precipitation.

References

• CuAAC Mechanism & Ligands: Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002).[5] A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes.[6] Angewandte Chemie International Edition. Link

• RuAAC 1,5-Selectivity: Boren, B. C., et al. (2008).[3] Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society. Link

• Sequential Click Protocols: Kele, P., et al. (2009). Sequential Click Reactions for Synthesizing and Patterning 3D Cell Microenvironments. Angewandte Chemie. Link

• Orthogonal Click (CuAAC/SPAAC): Sletten, E. M., & Bertozzi, C. R. (2011). From Mechanism to Mouse: A Tale of Two Bioorthogonal Reactions. Accounts of Chemical Research. Link

• TIPS Protection Strategy: Aucagne, V., & Leigh, D. A. (2006). Chemoselective Formation of Successive Triazole Linkages in One Pot: "Click-Click" Chemistry. Organic Letters. Link

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. broadpharm.com [broadpharm.com]
• 3. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 4. chempep.com [chempep.com]
• 5. glenresearch.com [glenresearch.com]
• 6. confluore.com.cn [confluore.com.cn]

Reference Data & Comparative Studies

Definitive Identification of Terminal Alkyne Triplet Peaks: A Comparative NMR Guide

Topic: Identifying Terminal Alkyne Triplet Peaks in NMR Content Type: Publish Comparison Guide

Executive Summary

In small molecule drug discovery and natural product elucidation, the terminal alkyne moiety (

) is a critical pharmacophore and "click chemistry" handle. While often described theoretically as a singlet, the acetylenic proton frequently manifests as a triplet ( 1.8 – 3.0 ppm) due to long-range propargylic coupling ( ). This signal is notoriously difficult to assign because it overlaps with aliphatic multiplets and mimics exchangeable protons (OH/NH).

This guide compares four distinct identification methodologies, ranging from standard 1D analysis to advanced 2D pulse sequences.[1] It provides a self-validating workflow to distinguish the alkyne triplet from artifacts, impurities, and other functional groups.

Part 1: The Physics of the "Alkyne Triplet"

The "triplet" appearance is not intrinsic to the alkyne proton itself but arises from long-range coupling to an adjacent methylene group.

• The System:

• The Mechanism: The acetylenic proton (

  ) couples with the two propargylic protons ( ) through four bonds ( ).

• The Result: According to the

  rule, coupling to two equivalent protons ( ) splits the signal into a triplet ( ).

• Coupling Constant (

  ): The value is typically 2.0 – 3.0 Hz , much smaller than standard vicinal couplings ( Hz). This often results in a "broad singlet" appearance on low-field instruments (<400 MHz).

Mechanism Visualization

The following diagram illustrates the spin-spin coupling pathway responsible for the triplet splitting.

Figure 1: The

coupling pathway. The magnetic influence of the two propargylic protons (blue) extends through the triple bond system to split the terminal proton (green).

Part 2: Comparative Analysis of Identification Methods

We evaluated four methods for identifying the alkyne triplet. The "Performance Score" is an aggregate of specificity, speed, and robustness.

Method	Principle	Specificity	Speed	Key Limitation	Performance Score
1. High-Res 1D	Analysis of -coupling (2.5 Hz)	Moderate	High	Requires high resolution; overlaps with aliphatic region.	7/10
2. Solvent Titration	ASIS Effect (Benzene- )	High	Moderate	Requires sample drying and solvent swap.	8/10
3. Exchange	Negative Control (Persistence)	High	High	Only proves proton is not OH/NH; does not prove it is alkyne.	6/10
4. Optimized HSQC	Correlation	Definitive	Low	Standard HSQC parameters fail due to large (~250 Hz).	10/10 (If optimized)

Part 3: In-Depth Technical Protocols

Method A: The "Negative" Shake (Differentiation from OH/NH)

Why use this? Alkyne protons (

2-3 ppm) often overlap with broad OH/NH peaks. The Science: Terminal alkynes ( ) are too weak to exchange with neutral . Alcohols/Amines exchange instantly.

• Acquire Baseline: Run standard

  NMR in .

• Add

  : Add 1-2 drops of to the tube. Shake vigorously for 15 seconds.

• Re-acquire: Wait 2 minutes for phase separation. Run the scan again.

• Analysis:

  • Peak Disappears: It was OH, NH, or SH.

  • Peak Persists (Triplet remains): It is likely the alkyne (or a non-labile aliphatic proton).[2]

Method B: The "Gold Standard" – Optimized HSQC

Why use this? Standard HSQC often misses alkyne peaks. The Science: Standard HSQC sequences (e.g., hsqcedetgp) are optimized for a one-bond coupling constant (

) of 145 Hz (typical aliphatic C-H). However, the -hybridized alkyne C-H bond has a massive coupling of ~250 Hz . Consequence: Using standard parameters results in null signals or inverted phases (appearing blue/negative like a in edited HSQC).

Protocol:

• Select Pulse Sequence: Use a standard gradient HSQC.

• Modify CNST2 (Coupling Constant): Change the

  -coupling optimization parameter (often cnst2 on Bruker systems) from 145 Hz to 250 Hz .

• Run Experiment: The alkyne cross-peak will now appear strong and with the correct positive phase.

• Validation: Look for the correlation to the alkyne carbon at

  65–85 ppm .

Part 4: Experimental Workflow (Decision Tree)

Follow this logic to confirm your assignment without wasting instrument time.

Figure 2: Self-validating logic flow for alkyne identification. Note the critical branch at the HSQC step requiring parameter optimization.

Part 5: Data Reference Table

Use this table to benchmark your experimental values.

Parameter	Terminal Alkyne ( )	Aliphatic ( )	Hydroxyl ( )
Chemical Shift ( )	1.8 – 3.0 ppm	0.8 – 1.5 ppm	0.5 – 5.0 ppm (Variable)
Multiplicity	Triplet ( Hz)	Singlet/Doublet/Triplet	Singlet (Broad)
HSQC Carbon Shift	65 – 85 ppm	10 – 40 ppm	N/A (No C correlation)
Coupling	~250 Hz	~125-145 Hz	N/A
Exchange	Negative (Persists)	Negative	Positive (Disappears)

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley.[1] (Standard reference for characteristic chemical shifts and coupling constants).

• Reich, H. J. (2024). Structure Determination Using NMR: Alkyne Proton Couplings. University of Wisconsin-Madison. Available at: [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[1] (Source for HSQC optimization and

  values).

• Parella, T. (2004). "Improved HSQC experiments for the observation of acetylenic protons." Journal of Magnetic Resonance. Available at: [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]

A Comparative Guide to Linker Chemistry: The Functional Impact of Dipropargyl Acetate vs. Glutarate Spacers

Introduction: The Linker as a Critical Design Element

In the intricate world of targeted therapeutics and complex bioconjugates, the chemical linker that connects a targeting moiety (like an antibody) to a payload (like a cytotoxic drug or a fluorescent probe) is far from a passive spacer. Its length, flexibility, and chemical nature are critical design parameters that profoundly influence the stability, efficacy, and pharmacokinetic properties of the entire construct.[1][] The choice of linker can dictate the success or failure of molecules such as Antibody-Drug Conjugates (ADCs) or Proteolysis Targeting Chimeras (PROTACs), where precise spatial orientation is paramount for biological activity.[1][3]

This guide provides an in-depth comparison of two distinct classes of linkers, represented by dipropargyl acetate and glutarate. Dipropargyl acetate serves as a model for a semi-rigid, bioorthogonal linker functionalized for 'click chemistry,' while glutarate, commonly employed as Disuccinimidyl Glutarate (DSG), represents a flexible, amine-reactive aliphatic chain.[] We will explore their structural differences, analyze the implications of their respective lengths and flexibility, and provide detailed experimental protocols for their application, grounded in established chemical principles.

Part 1: Structural and Physicochemical Analysis

The fundamental difference between these two linkers lies in their core structure, which in turn dictates their length, conformational freedom, and reactive handles.

1.1. Chemical Structures and Intrinsic Properties

• Dipropargyl Acetate: This molecule features two terminal alkyne groups connected by a central acetate moiety. The triple bonds of the alkyne groups create a linear and rigid geometry, significantly restricting the molecule's rotational freedom. Its primary utility is in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[5][6]

• Glutarate: Derived from glutaric acid, a five-carbon linear dicarboxylic acid, the glutarate linker is an aliphatic chain.[7][8] The presence of multiple single carbon-carbon bonds allows for a high degree of rotational freedom, making it a highly flexible spacer.[9] For bioconjugation, it is typically activated at both ends, for instance as an N-hydroxysuccinimide (NHS) ester (Disuccinimidyl Glutarate, DSG), to react with primary amines.[]

Caption: Chemical structures of Dipropargyl Acetate and Disuccinimidyl Glutarate (DSG).

1.2. A Head-to-Head Comparison of Linker Characteristics

The choice between a rigid alkyne-based linker and a flexible aliphatic one involves a critical trade-off between conformational adaptability and structural pre-organization.[3][10]

Feature	Dipropargyl Acetate	Glutarate (as DSG)	Causality and Rationale
Linker Class	Semi-Rigid	Flexible	The sp-hybridized carbons of the alkyne groups enforce a linear, rigid geometry. The sp3-hybridized carbons in the glutarate backbone allow free bond rotation.[11]
Reactivity	Terminal Alkynes for Click Chemistry (CuAAC)	NHS-esters for Amine Acylation	CuAAC is a bioorthogonal reaction, meaning it does not interfere with native biological processes.[12] NHS-ester chemistry is a robust method for targeting accessible primary amines, such as lysine residues on proteins.
Estimated Extended Length	~8-9 Å	~7.5 Å	Calculated based on standard bond lengths (C-C: ~1.54 Å, C-O: ~1.43 Å, C=O: ~1.23 Å, C≡C: ~1.20 Å, C-H: ~1.09 Å). The actual end-to-end distance for glutarate will be shorter on average due to its flexibility.
Key Advantage	Bioorthogonality, high reaction efficiency, and structural definition.	High reactivity with common biological functional groups, conformational freedom.	The stability and specificity of the triazole ring formed in CuAAC is ideal for in vivo applications.[13] The flexibility of glutarate can help overcome steric hindrance during conjugation.[3]
Potential Limitation	Requires a corresponding azide partner; copper catalyst can be cytotoxic if not properly chelated.	Susceptible to hydrolysis; can crosslink multiple amines, potentially leading to aggregation.	The need for azide modification adds a step. While ligands like THPTA mitigate copper toxicity, removal is crucial.[14][15] The reaction pH must be carefully controlled (typically 8.3-8.5) to balance amine reactivity with NHS-ester hydrolysis.[16]
Common Applications	Site-specific labeling, ADC/PROTAC synthesis, surface functionalization.	Protein cross-linking, ADC development, labeling of primary amines.[]	The precise control offered by click chemistry is valued for complex architectures.[17] The simplicity of NHS chemistry makes it a workhorse for general protein labeling.

Part 2: The Impact of Linker Properties on Biological Systems

The length and flexibility of a linker are not mere physical statistics; they are functional parameters that can dramatically alter the behavior of a bioconjugate.

• Steric Hindrance and Accessibility: A longer, more flexible linker like glutarate can provide a payload with the necessary rotational freedom to reach its binding pocket or active site, overcoming potential steric hindrance from the parent biomolecule.[18]

• Ternary Complex Formation (PROTACs): In PROTACs, the linker's role is to induce a productive interaction between a target protein and an E3 ligase. The optimal linker length and rigidity are crucial for achieving a stable and effective ternary complex, with suboptimal lengths leading to steric clashes or unproductive geometries.[1][][3]

• Stability and Pharmacokinetics: The chemical nature of the linker influences the overall properties of the conjugate. For instance, flexible polyethylene glycol (PEG) chains are often incorporated to enhance solubility and circulation half-life.[19] While neither linker discussed here is a classic PEG linker, the principle holds: the linker contributes to the final product's physicochemical profile. Studies have shown that linker length and composition can significantly impact protein stability and folding kinetics.[20][21][22]

Part 3: Experimental Protocols and Methodologies

The following protocols provide standardized, self-validating workflows for conjugating biomolecules using either dipropargyl acetate- or glutarate-based linkers.

Protocol 1: Biomolecule Labeling via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the conjugation of an azide-functionalized biomolecule (e.g., an antibody) with a payload containing a dipropargyl acetate linker. The core of this method is the highly efficient and specific formation of a stable triazole ring.[6]

Rationale: The use of a copper(I)-stabilizing ligand like THPTA is critical. It not only accelerates the reaction but also prevents copper-mediated damage to the biomolecule and maintains the catalytic Cu(I) oxidation state.[14][15] Sodium ascorbate is used as a mild reducing agent to generate Cu(I) in situ from a Cu(II) source like CuSO₄.[6]

Caption: Experimental workflow for CuAAC bioconjugation.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of your azide-modified biomolecule (e.g., 1-5 mg/mL) in a copper-free buffer like PBS, pH 7.4.

  • Prepare a 10 mM stock solution of the alkyne-payload in DMSO.

  • Prepare a catalyst premix: Combine a 20 mM CuSO₄ solution with a 50 mM solution of a water-soluble Cu(I) ligand (e.g., THPTA) at a 1:5 molar ratio.[14]

  • Prepare a fresh 100 mM stock solution of sodium ascorbate in water.[15]

• Conjugation Reaction:

  • In a microcentrifuge tube, add the azide-modified biomolecule.

  • Add the alkyne-payload to achieve a 2 to 10-fold molar excess over the biomolecule.

  • Add the CuSO₄/ligand premix to a final copper concentration of 0.1-0.25 mM.[14]

  • Initiate the reaction by adding the sodium ascorbate solution to a final concentration of 2.5-5 mM.[14][15]

  • Gently mix and incubate at room temperature for 1-4 hours, protected from light.

• Purification and Validation:

  • Purify the resulting conjugate from excess reagents and catalyst using a desalting column (e.g., Sephadex G-25) equilibrated with PBS.[23]

  • Collect fractions and identify those containing the protein conjugate using a protein concentration assay (e.g., Bradford or Nanodrop).

  • Characterize the final product. Determine the drug-to-antibody ratio (DAR) or degree of labeling (DOL) using mass spectrometry or UV-Vis spectroscopy.

Protocol 2: Biomolecule Labeling via NHS-Ester Chemistry

This protocol details the use of Disuccinimidyl Glutarate (DSG), a homobifunctional crosslinker, to conjugate a biomolecule containing primary amines. This chemistry forms stable amide bonds.[23][24]

Rationale: The reaction is highly pH-dependent. An alkaline pH of 8.3-8.5 is required to ensure that the targeted primary amines (e.g., on lysine residues) are deprotonated and thus sufficiently nucleophilic to attack the NHS ester.[25][16] However, excessively high pH will accelerate the hydrolysis of the NHS ester, reducing conjugation efficiency. Buffers containing primary amines (like Tris) must be avoided as they will compete with the target biomolecule.[16]

Caption: Experimental workflow for NHS-ester bioconjugation.

Step-by-Step Methodology:

• Antibody and Reagent Preparation:

  • Buffer-exchange the antibody into an amine-free buffer, such as 0.1 M sodium bicarbonate, pH 8.3. The antibody solution must be free of stabilizers like BSA or Tris.[23][24] Adjust the protein concentration to 2-5 mg/mL.[26]

  • Immediately before use, dissolve the DSG in fresh, anhydrous DMSO or DMF to a concentration of 10 mg/mL.[25][23]

• Labeling Reaction:

  • Calculate the required amount of DSG. A 10-20 fold molar excess of DSG to antibody is a common starting point for optimization.

  • While gently stirring the antibody solution, add the calculated volume of the DSG solution dropwise.[24]

  • Allow the reaction to proceed for 1 hour at room temperature.[24]

• Purification and Characterization:

  • Purify the conjugate using a desalting column (e.g., Sephadex G-25) to remove unreacted DSG and byproducts.[26]

  • Combine the protein-containing fractions and determine the final concentration.

  • Determine the degree of labeling using UV-Vis spectroscopy by comparing the absorbance of the protein (at 280 nm) and any chromophoric payload, or more accurately via mass spectrometry (MALDI-TOF or ESI-MS).

Conclusion

The choice between a semi-rigid linker like dipropargyl acetate and a flexible one like glutarate is a strategic decision driven by the specific demands of the application. Dipropargyl acetate offers the precision and bioorthogonality of click chemistry, enabling the construction of highly defined conjugates with minimal off-target reactivity. In contrast, the flexible glutarate linker, activated as DSG, provides a robust and straightforward method for labeling abundant amine groups, offering conformational freedom that can be advantageous for preserving protein function or overcoming steric barriers.

Ultimately, the optimal linker is not universally defined but is rather determined empirically. Researchers must consider the required geometry of the final construct, the chemical handles available on the molecules to be joined, and the desired physicochemical properties of the end product. Understanding the fundamental differences in length, rigidity, and reactivity, as outlined in this guide, empowers scientists to make more informed decisions in the rational design of sophisticated bioconjugates.

References

• NHS ester protocol for labeling proteins. Abberior Instruments. [Link]

• Protocol: NHS Ester Labeling of Amino-Biomolecules. Interchim. [Link]

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• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3, 153-162. [Link]

• Robinson, C. R., & Sauer, R. T. (1998). Optimizing the stability of single-chain proteins by linker length and composition mutagenesis. Proceedings of the National Academy of Sciences, 95(11), 5929-5934. [Link]

• Gokhale, R. S., & Khosla, C. (2000). Linkers in the structural biology of protein–protein interactions. Current Opinion in Structural Biology, 10(4), 511-517. [Link]

• Aranko, A. S., et al. (2018). Effect of linker flexibility and length on the functionality of a cytotoxic engineered antibody fragment. Journal of Biological Chemistry, 293(4), 1232-1243. [Link]

• D. V. (2011). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 40(5), 2254-2267. [Link]

• The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Glen Research. [Link]

• Beck, J. R., et al. (2020). The role of linker length and composition in actin binding and bundling by palladin. Biochemical Journal, 477(3), 647-662. [Link]

• Kholodenko, R. V., & Kholodenko, B. N. (2007). The influence of rigid or flexible linkage between two ligands on the effective affinity and avidity for reversible interactions with bivalent receptors. Journal of Molecular Recognition, 20(4), 304-312. [Link]

• Glutarate(2-). PubChem, National Center for Biotechnology Information. [Link]

• Wang, Y., et al. (2021). Effects of linker flexibility on phase behavior and structure of linked colloidal gels. The Journal of Chemical Physics, 154(7), 074902. [Link]

• What you need to know Rigid linkers Flexible linkers Semi-flexible linkers. iGEM. (2001). [Link]

• Glutaric Acid Formula. GeeksforGeeks. (2025). [Link]

• Glutarate(1-). PubChem, National Center for Biotechnology Information. [Link]

• Glutaric Acid Formula: Structure, Properties, Uses. Collegedunia. [Link]

• Sirisha, K., Achaiah, G., & Reddy, V. M. (2014). Bond lengths (A ˚ ) and bond angles (°). ResearchGate. [Link]

• Monomethyl glutarate, TMS derivative. NIST Chemistry WebBook. [Link]

• Recent Advances in Peptide Linkers for Antibody-Drug Conjugates. ACS Publications. (2025). [Link]

• Propargyl acetate. PubChem, National Center for Biotechnology Information. [Link]

• Jeffrey, S. C., et al. (2010). Expanded Utility of the β-Glucuronide Linker: ADCs That Deliver Phenolic Cytotoxic Agents. ACS Medicinal Chemistry Letters, 1(5), 277-280. [Link]

• Christensen, M. V., et al. (2020). Dually Reactive Long Recombinant Linkers for Bioconjugations as an Alternative to PEG. ACS Omega, 5(31), 19579-19587. [Link]

• Site-Specific Fluorogenic Protein Labelling Agent for Bioconjugation. MDPI. (2020). [Link]

• Propargyl acetate, 97% 5 g. Thermo Scientific Alfa Aesar. [Link]

• Average Bond Lengths (Å), Angles (deg), and Δ r G (kJ/mol) for Acetate... ResearchGate. [Link]

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A Senior Application Scientist's Guide to Validating the Purity of Bis-Alkyne Linkers for Biological Use

Introduction: The Criticality of Purity in Bioconjugation

In the realm of advanced biologics, particularly in the development of Antibody-Drug Conjugates (ADCs), the linker molecule is not merely a passive connector; it is a critical determinant of the therapeutic's stability, pharmacokinetics (PK), efficacy, and toxicity profile.[1][2] Bis-alkyne linkers, valued for their role in bioorthogonal "click" chemistry, offer a precise method for payload attachment. However, the assumption of purity is a perilous one. The presence of even minor impurities, such as mono-alkyne species, residual starting materials, or side-reaction products, can lead to a heterogeneous ADC population. This heterogeneity can manifest as ADCs with an incorrect drug-to-antibody ratio (DAR), altered stability, and unpredictable in-vivo behavior, ultimately compromising patient safety and therapeutic efficacy.[]

This guide provides an in-depth, experience-driven framework for the comprehensive validation of bis-alkyne linker purity. We will move beyond simple pass/fail criteria to a holistic understanding of a linker's chemical identity and integrity, employing an orthogonal analytical approach that ensures the data is self-validating and robust.

The Enemy Within: Common Impurities in Bis-Alkyne Linker Synthesis

Understanding potential impurities is the first step toward detecting them. The synthesis of bis-alkyne linkers, while often straightforward in principle, can introduce several common contaminants.[4][5][6]

• Unreacted Starting Materials: Incomplete reactions can leave residual mono-functional precursors or the core scaffold.

• Mono-Alkyne Species: A primary concern is the presence of linkers where only one of the two reactive sites has been successfully functionalized with an alkyne group. This leads directly to truncated products during conjugation.

• Side-Reaction Products: Depending on the reaction conditions, side reactions such as premature thiol-yne additions (if thiol-containing reagents are present) or cyclization can occur.[7][8]

• Oligomeric Species: For linkers containing repeating units like polyethylene glycol (PEG), impurities can include species with varying chain lengths.[9]

• Residual Solvents and Catalysts: Trace amounts of solvents or catalysts (e.g., palladium from Sonogashira couplings) can remain after purification.[10]

The Orthogonal Approach: A Triad of Analytical Techniques

No single analytical technique can provide a complete picture of a linker's purity. A robust validation strategy relies on an orthogonal approach, where different methods provide complementary information. The core triad for linker validation consists of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

Caption: High-level workflow for validating bis-alkyne linkers.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Assessment

HPLC is the cornerstone for determining the quantitative purity of a linker by separating the main compound from its impurities.[11] The choice of HPLC method is critical and depends on the linker's properties, particularly its polarity.[9]

Comparison of Key HPLC Methods

Method	Principle	Best For	Advantages	Disadvantages
Reversed-Phase (RP-HPLC)	Separation based on hydrophobicity. Analytes partition between a non-polar stationary phase (e.g., C18) and a polar mobile phase.[12]	Resolving the main compound from non-polar and closely related impurities.[9]	High resolution, excellent reproducibility, wide availability of columns.	May fail to retain very polar impurities.
Hydrophilic Interaction Liquid Chromatography (HILIC)	Partitioning of polar analytes between a polar stationary phase and a less polar mobile phase.[9]	Separating highly polar impurities that are not retained by RP-HPLC. Provides orthogonal selectivity.	Enhanced retention of polar compounds, good compatibility with mass spectrometry (MS).[7]	Can have longer column equilibration times, potentially lower reproducibility than RP-HPLC.

Experimental Protocol: RP-HPLC for Purity Assessment

This protocol provides a starting point and should be optimized for specific linkers and instrumentation.[9]

• Sample Preparation:

  • Accurately weigh and dissolve the bis-alkyne linker sample in the initial mobile phase (e.g., 95% water, 5% acetonitrile) to a concentration of 1-5 mg/mL.

  • Filter the sample through a 0.22 µm syringe filter before injection to remove particulates.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile with 0.1% Formic Acid.

  • Gradient: A linear gradient from 5% B to 95% B over 20-30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30-40 °C.

  • Detector: UV detector at an appropriate wavelength (e.g., 220 nm or 254 nm if the linker has a chromophore). For linkers without a strong UV chromophore, a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is necessary.[9]

  • Injection Volume: 5-10 µL.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by the area percentage method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Nuclear Magnetic Resonance (NMR): The Gold Standard for Structural Confirmation

While HPLC provides quantitative purity, it reveals little about the chemical structure of the peaks. NMR spectroscopy is indispensable for confirming the structural identity of the main compound and characterizing impurities.

Key NMR Signatures for Bis-Alkyne Linkers

• ¹H NMR: The proton of a terminal alkyne (≡C-H) has a characteristic chemical shift, typically appearing in the 2-3 ppm range.[13][14] This signal is often a sharp singlet or a triplet if coupled to adjacent protons. The absence of this signal or an incorrect integration value relative to other protons in the structure is a major red flag.

• ¹³C NMR: The sp-hybridized carbons of the alkyne functional group have distinct resonances. The terminal alkyne carbon (≡C-H) appears around 65-85 ppm, while the internal alkyne carbon (≡C-R) is found between 70-100 ppm.[13][15]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate

Executive Summary: Hazard-First Approach to Disposal

Therefore, all handling and disposal procedures must be predicated on mitigating the risks associated with these functional groups. This guide provides a procedural framework for the safe management and disposal of waste containing this compound, emphasizing the critical distinction between unadulterated material and reaction mixtures. Adherence to these protocols is essential for ensuring laboratory safety and regulatory compliance.

Core Safety Mandates & Personal Protective Equipment (PPE)

Before initiating any disposal-related activity, a thorough risk assessment must be performed. The following safety measures are mandatory.

• Chemical Fume Hood: All manipulations, including quenching and waste transfer, must be conducted within a certified chemical fume hood to prevent inhalation of any potential vapors and to provide containment in case of an unexpected reaction.[1][2]

• Personal Protective Equipment (PPE): A comprehensive PPE strategy is non-negotiable.[3]

PPE Category	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles or safety glasses with side-shields conforming to NIOSH or EN 166 standards.[3]	Protects against splashes of the chemical or quenching agents.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and a flame-resistant lab coat.[1][3]	Prevents dermal contact with the reactive compound and associated reagents.
Hand Hygiene	Thoroughly wash hands with soap and water after completing any procedure.[3]	A fundamental practice to prevent accidental exposure and contamination.

Disposal Decision Workflow

The correct disposal pathway is determined by the nature of the waste. Unused, pure, or expired product must be handled differently from a diluted reaction mixture. The following workflow provides a clear decision-making process for laboratory personnel.

Caption: Disposal decision workflow for ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate.

Experimental Protocol: Quenching Reaction Mixtures

Mixtures containing highly reactive reagents must be carefully and completely quenched as the final step of the experimental procedure before they are collected for waste disposal.[4][5] This process neutralizes residual reactive species, rendering the waste safe for storage and transport.

Causality: The goal is to protonate any potential acetylide anions formed during the reaction, which are the primary explosive hazard. The procedure uses a two-step quenching process, first with a mild proton source (isopropanol) to control the initial, potentially vigorous reaction, followed by a more robust aqueous proton source (ammonium chloride) to ensure complete neutralization.

Materials

• Reaction mixture containing ethyl 2-(prop-2-yn-1-yl)pent-4-ynoate

• Isopropanol (or another suitable alcohol)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Appropriately sized flask or beaker

• Stir plate and stir bar

• Ice bath

• Addition funnel or syringe

Step-by-Step Quenching Procedure

This protocol is illustrative for a hypothetical 50 mL reaction mixture. Quantities must be adjusted based on the scale and concentration of the reactive species in your specific experiment.

• Preparation: Place the reaction flask in an ice bath and begin stirring. Ensure the entire operation is conducted in a chemical fume hood.

• Initial Quench: Slowly add a proton-donating quenching agent, such as isopropanol, dropwise via a syringe or an addition funnel.[1] The slow addition at 0 °C is critical for controlling any exothermic reaction.

• Monitor Reaction: Continue the slow addition until all signs of reaction (e.g., gas evolution, bubbling) have ceased completely.

• Secondary Quench: After the initial quench is complete, slowly add saturated aqueous ammonium chloride solution to the mixture. This step ensures that any remaining, more resilient anionic species are fully protonated.[1]

• Equilibration: Remove the ice bath and allow the mixture to slowly warm to room temperature while continuing to stir for a minimum of 30 minutes.[1] This ensures the quenching reaction is complete and the mixture is homogeneous.

• Waste Transfer: The mixture is now considered quenched. Transfer it to a designated hazardous waste container that is compatible with all chemical constituents.[6]

Parameter	Illustrative Value	Rationale
Initial Reaction Volume	50 mL	Assumed laboratory scale.
Quenching Temperature	0 °C	To control exothermic reactions and ensure safety.[1]
Quenching Agent (Isopropanol)	10 - 20 mL	Added slowly until reaction ceases, providing a mild proton source.[1]
Proton Source (Sat. aq. NH₄Cl)	25 - 50 mL	To fully protonate any remaining acetylide anions.[1]
Final Stirring Time	30 min	To ensure homogeneity and complete neutralization before transfer to waste.[1]

Final Waste Management and Disposal

Unused/Expired Compound

As outlined in the workflow, do not attempt to quench or open the container of the pure compound.[4] Securely seal the container, label it clearly as hazardous waste, noting its reactive nature, and contact your institution's Environmental Health and Safety (EHS) or equivalent department for pickup and disposal.[1][4]

Quenched Reaction Mixtures

• Containerization: Use only approved hazardous waste containers that are chemically compatible with the quenched mixture.[6][7] Do not use laboratory glassware for waste accumulation.[7]

• Labeling: Proper labeling is a legal requirement and is essential for safety.[6][8] The label must clearly list all constituents of the quenched mixture, including the full name of the alkyne, all solvents, and the quenching agents used.[4][5] Attach the appropriate hazardous waste tag as required by your institution.

• Storage: Store the sealed and labeled waste container in a designated, well-ventilated, and secure satellite accumulation area.[3] Ensure the container is kept away from incompatible materials.

• Disposal: Arrange for pickup by your institution's licensed professional waste disposal service (EHS).[3][8] Never dispose of this chemical waste down the drain or in the regular trash.[6][9]

References

• BenchChem. (2025).
• University of Pennsylvania EHRS. (2018). Disposal of Highly Reactive Reagents.
• BenchChem. (2025). Safeguarding Your Laboratory: Proper Disposal of Propargyl-PEG14-Boc.
• Labor Security System.
• Environmental Marketing Services. (2020).
• Cornell University Environment, Health and Safety. 7.15 Reactive and Potentially Explosive Chemicals.
• Stericycle UK. (2024).
• BenchChem. (2025). Essential Safety and Operational Guide for Handling Propargyl-PEG4-Br.
• Occupational Safety and Health Administration (OSHA). Chemical Reactivity Hazards - Overview.
• U.S. Environmental Protection Agency (EPA). Hazardous Waste.
• University of Texas at Austin Environmental Health and Safety. Chemical Waste.

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